Voriconazole-d3 N-Oxide molecular weight and formula
Physicochemical Identity, Metabolic Context, and Bioanalytical Application[1][2] Executive Summary Voriconazole-d3 N-Oxide is the stable isotope-labeled analog of Voriconazole N-oxide, the primary circulating metabolite...
Author: BenchChem Technical Support Team. Date: February 2026
Physicochemical Identity, Metabolic Context, and Bioanalytical Application[1][2]
Executive Summary
Voriconazole-d3 N-Oxide is the stable isotope-labeled analog of Voriconazole N-oxide, the primary circulating metabolite of the triazole antifungal Voriconazole.[1][2] In drug metabolism and pharmacokinetics (DMPK) and therapeutic drug monitoring (TDM), this compound serves as the critical Internal Standard (IS). Its physicochemical properties—specifically the deuterium substitution on the fluoropyrimidine methyl group—ensure it co-elutes with the analyte of interest while providing mass spectral differentiation, thereby compensating for matrix effects and ionization suppression in LC-MS/MS workflows.
Part 1: Physicochemical Identity
The following data characterizes the specific deuterated form typically used in bioanalytical assays (Methyl-d3).
Property
Specification
Chemical Name
Voriconazole-d3 N-Oxide (typically labeled on the fluoropyrimidine methyl group)
+3.02 Da (attributable to 3 deuterium atoms replacing protium)
Solubility
Soluble in Methanol, DMSO, and Acetonitrile; slightly soluble in water.
Appearance
Off-white to pale yellow solid.
Structural Insight
The deuterium labeling (
) is strategically placed on the methyl group attached to the fluoropyrimidine ring. This position is metabolically stable relative to the N-oxide moiety, preventing "loss of label" during ionization or in-source fragmentation, provided the fragmentation pathway retains the pyrimidine ring.
Part 2: Metabolic Context & Mechanism
Voriconazole undergoes extensive hepatic metabolism. Understanding this pathway is essential for researchers studying pharmacogenomics, particularly the impact of CYP2C19 polymorphisms (poor vs. rapid metabolizers).
The N-Oxidation Pathway
The primary metabolic route involves the N-oxidation of the fluoropyrimidine ring.[4] This step is catalyzed predominantly by CYP2C19 , with minor contributions from CYP3A4 and Flavin-containing Monooxygenases (FMO).[4][5][6]
Clinical Relevance: Voriconazole N-oxide has minimal antifungal activity but correlates with CYP2C19 phenotype. High ratios of Voriconazole to N-oxide suggest CYP2C19 inhibition or poor metabolizer status.[7]
Pathway Visualization
The following diagram illustrates the metabolic conversion and the structural relationship between the drug, its metabolite, and the deuterated standard.
Figure 1: Metabolic pathway of Voriconazole leading to the N-oxide metabolite, highlighting the enzymatic drivers (CYP2C19) and the comparative role of the Internal Standard.
Part 3: Bioanalytical Application (LC-MS/MS Protocol)
This section details a self-validating protocol for using Voriconazole-d3 N-Oxide as an Internal Standard (IS). The causality of each step is explained to ensure reproducibility.
1. Stock Solution Preparation
Protocol: Dissolve 1 mg of Voriconazole-d3 N-Oxide in 10 mL of Methanol (HPLC grade) to generate a 100 µg/mL stock.
Causality: Methanol is chosen over acetonitrile for primary stock preparation to maximize solubility and stability of the N-oxide moiety, which can be sensitive to protic shifts in unbuffered aqueous solutions.
Storage: -20°C or lower. Stable for >6 months if protected from light (N-oxides are photosensitive).
2. Sample Preparation (Protein Precipitation)
Matrix: Human Plasma / Serum.
Step A: Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.
Step B (IS Addition): Add 20 µL of Working IS Solution (500 ng/mL Voriconazole-d3 N-Oxide in 50% Methanol).
Why: Adding IS before precipitation ensures the IS undergoes the same extraction efficiency and matrix effects as the analyte.
Step C (Precipitation): Add 150 µL of ice-cold Acetonitrile. Vortex vigorously for 30 seconds.
Step D: Centrifuge at 13,000 x g for 10 minutes at 4°C.
Step E: Transfer supernatant to an autosampler vial.
3. LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).
The following transitions are critical. The d3-analog must be monitored on a channel that corresponds to the mass shift of the specific fragment containing the deuterium atoms.
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Rationale
Voriconazole N-Oxide
366.1
224.1
25
Loss of triazole & cleavage.
Voriconazole-d3 N-Oxide
369.1
227.1
25
Retains d3-methyl on pyrimidine.
Note: Transitions may vary slightly based on instrument calibration. Always perform a product ion scan (MS2) on the neat standard before validating the method.
Bioanalytical Workflow Diagram
Figure 2: Step-by-step bioanalytical workflow for the quantification of Voriconazole N-oxide using the d3-IS.
Part 4: Technical Considerations & Troubleshooting
Isotopic Purity & "Cross-Talk"
Requirement: The IS should have an isotopic purity
Risk: If the d3 standard contains significant d0 (unlabeled) impurities, it will contribute to the analyte signal (Voriconazole N-oxide), artificially inflating the calculated concentration.
Validation: Run a "Blank + IS" sample. If a peak appears in the analyte channel (366.1
224.1), the IS purity is compromised or the mass resolution is insufficient.
Stability of the N-Oxide
Thermal Instability: N-oxides can thermally deoxygenate back to the parent drug in the ion source (Source-Induced Dissociation).
Check: Monitor the Voriconazole (parent) channel (350.1
127.1) while injecting pure N-oxide standard. If a peak appears, lower the Desolvation Temperature or Source Temperature to minimize in-source reduction.
References
National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 10044355, Voriconazole N-oxide. Retrieved from [Link]
Hohmann, N., et al. (2016). Quantification of voriconazole and its N-oxide metabolite in human plasma and urine. Journal of Chromatography B.
Mechanistic Profiling of Voriconazole N-Oxidation: A Technical Guide to Pathway Enzymology and Bioanalysis
Executive Summary Voriconazole (VRC) is a second-generation triazole antifungal widely used for invasive aspergillosis.[1] Its pharmacokinetics (PK) are notoriously non-linear and subject to high inter-individual variabi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Voriconazole (VRC) is a second-generation triazole antifungal widely used for invasive aspergillosis.[1] Its pharmacokinetics (PK) are notoriously non-linear and subject to high inter-individual variability. The primary driver of this variability is the metabolic clearance of VRC to its major circulating metabolite, Voriconazole N-oxide (UK-121,265) .
This guide details the molecular mechanism of this N-oxidation, the specific cytochrome P450 (CYP) enzymology involved, and provides a validated experimental workflow for characterizing this pathway in vitro. It is designed for researchers investigating drug-drug interactions (DDIs) or developing bioanalytical assays for therapeutic drug monitoring (TDM).
Molecular Mechanism of N-Oxidation
The metabolic clearance of voriconazole is dominated by the oxidation of the fluoropyrimidine moiety.[2] Unlike many azoles where oxidation occurs on the alkyl side chains, voriconazole undergoes N-oxidation at the nitrogen atom of the fluoropyrimidine ring.
The Metabolite: UK-121,265[2][3][4]
Chemical Name: Voriconazole N-oxide[2][3][4][5][6][7][8][9][10][11]
Structural Change: Addition of an oxygen atom to the pyrimidine nitrogen.
Mass Shift: +16 Da relative to parent (Parent
; Metabolite ).
Pathway Visualization
The following diagram illustrates the conversion of Voriconazole to its N-oxide and minor metabolites, highlighting the enzyme hierarchy.
Figure 1: Metabolic pathway of Voriconazole showing the dominance of CYP2C19 in N-oxide formation.
Enzymology and Kinetics
Understanding the kinetics is crucial because voriconazole exhibits Michaelis-Menten saturation , leading to non-linear PK in patients.
The CYP2C19 vs. CYP3A4 Interplay
The N-oxidation pathway follows biphasic kinetics , indicating the involvement of at least two distinct enzymes with different affinities.[2]
CYP2C19 (High Affinity): This is the primary enzyme responsible for clearance at therapeutic concentrations. Genetic polymorphisms in CYP2C19 (e.g.,
, loss-of-function alleles) significantly reduce N-oxide formation, leading to toxic exposure levels in Poor Metabolizers (PMs).
CYP3A4 (Low Affinity, High Capacity): This enzyme plays a secondary role but becomes critical when CYP2C19 is saturated (high drug concentrations) or absent (PM genotype).
Kinetic Parameters
The following values are derived from human liver microsome (HLM) and recombinant enzyme studies (Hyland et al., 2003).
Enzyme System
Kinetic Parameter ()
Role Description
CYP2C19
~3.5 – 14 µM
Primary Driver. Rapid N-oxidation at low concentrations.
CYP3A4
~235 – 835 µM
Backup System. Engages at high concentrations or in CYP2C19 PMs.
CYP2C9
~20 µM
Minor. Contribution is minimal in human liver microsomes.[2][13]
Technical Insight: Because the
of CYP2C19 is low (~3.5 µM), it saturates easily within the therapeutic range (1–5 µg/mL or ~3–15 µM). This saturation explains why a small dose increase can lead to a disproportionate spike in plasma concentration.
Experimental Workflow: In Vitro N-Oxidation Assay
This protocol describes how to measure the conversion of Voriconazole to Voriconazole N-oxide using Human Liver Microsomes (HLM).
Reagents & Preparation
Substrate: Voriconazole (Stock: 10 mM in Methanol).
Enzyme Source: Pooled Human Liver Microsomes (20 mg/mL protein).
Cofactor: NADPH Generating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase, 3.3 mM MgCl2).
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Quench Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (IS).
Step-by-Step Protocol
Pre-Incubation:
Mix Buffer (100 mM K-Phosphate) and HLM (final conc. 0.5 mg/mL) in a reaction tube.
Add Voriconazole (final conc. 1–50 µM depending on
target).
Incubate at 37°C for 5 minutes to equilibrate.
Initiation:
Add NADPH generating system to start the reaction.
Total reaction volume: typically 200 µL.
Incubation:
Incubate at 37°C with shaking.
Time: 10–30 minutes. (Note: Ensure linearity; N-oxide formation is generally linear up to 30 min).
Termination:
Add 200 µL of Ice-cold ACN (with Internal Standard) to stop the reaction.
Extraction:
Vortex for 30 seconds.
Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet protein.
Transfer supernatant to HPLC vials for LC-MS/MS analysis.
Analytical Workflow Visualization
Figure 2: Step-by-step workflow for in vitro metabolic stability assay.
Bioanalysis: LC-MS/MS Method
To quantify the N-oxide metabolite, specific Mass Spectrometry (MS) settings are required. The N-oxide is more polar than the parent, eluting earlier on Reverse Phase (C18) columns.
Separation: VRC N-oxide is more polar and will elute before Voriconazole. Ensure baseline separation to avoid ion suppression, although MRM specificity usually suffices.
Clinical & Pharmacogenetic Implications
The N-oxide pathway is the "bottleneck" of voriconazole clearance.
CYP2C19 Polymorphism:
Poor Metabolizers (PM): Lack functional CYP2C19.[2][13] Clearance depends on the low-affinity CYP3A4. Result: Plasma levels can be 4-fold higher than extensive metabolizers, increasing risk of neurotoxicity and visual hallucinations.
Ultrarapid Metabolizers (UM): High CYP2C19 activity.[1][14] Rapid conversion to N-oxide leads to sub-therapeutic drug levels and treatment failure.
Drug-Drug Interactions (DDI):
Voriconazole is a mechanism-based inhibitor (MBI) of CYP3A4. While it is metabolized by these enzymes, the N-oxide metabolite itself is inactive, but the parent drug accumulation inhibits the metabolism of co-administered CYP3A4 substrates (e.g., cyclosporine, tacrolimus).
References
Hyland, R., Jones, B. C., & Smith, D. A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole.[2][15] Drug Metabolism and Disposition, 31(5), 540–547.[15]
Pfizer Inc. (2010). VFEND (voriconazole) Prescribing Information. U.S. Food and Drug Administration.[12][15]
Sim, S. C., et al. (2006). CYP2C19: a biomimetic tool for the prediction of genetic polymorphism in drug metabolism.
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS.[10] Yonago Acta Medica.[10]
Technical Monograph: Comparative Analysis of Voriconazole N-Oxide and its Deuterated Analog in Bioanalysis
Executive Summary This technical guide delineates the physicochemical and functional distinctions between Voriconazole N-Oxide (the primary metabolite of voriconazole) and Voriconazole-d3 N-Oxide (its stable isotope-labe...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide delineates the physicochemical and functional distinctions between Voriconazole N-Oxide (the primary metabolite of voriconazole) and Voriconazole-d3 N-Oxide (its stable isotope-labeled internal standard). While chemically nearly identical, their roles in bioanalysis are distinct: the former is a biomarker of metabolic clearance (CYP2C19 activity), while the latter is a critical metrological tool used to correct for matrix effects and ionization variability in LC-MS/MS assays.
Chemical and Biological Context[1][2][3][4][5][6][7][8][9]
The Metabolic Landscape
Voriconazole is a second-generation triazole antifungal exhibiting non-linear pharmacokinetics due to saturable metabolism. The primary circulating metabolite is Voriconazole N-Oxide (VNO) .[1][2][3][4][5] Unlike the parent drug, VNO possesses minimal antifungal activity but serves as a crucial surrogate marker for cytochrome P450 2C19 (CYP2C19) phenotype status.
The fundamental difference lies in the isotopic substitution of three hydrogen atoms (
H) with deuterium (H) in the internal standard.
Feature
Voriconazole N-Oxide (Analyte)
Voriconazole-d3 N-Oxide (Internal Standard)
Role
Target Analyte (Metabolite)
Internal Standard (Reference)
Formula
Molecular Weight
~365.31 Da
~368.33 Da (+3 Da shift)
Source
Biological Metabolism (In vivo)
Synthetic Manufacturing (Ex vivo)
Detection (MRM)
366.1 224.1
369.1 227.1
Metabolic Pathway Visualization
The following diagram illustrates the biological formation of Voriconazole N-Oxide, highlighting the critical role of CYP2C19.[4]
Caption: Voriconazole is metabolized primarily by CYP2C19 into the N-Oxide form.[2][8][9]
Analytical Application: LC-MS/MS Methodology
The Role of the Deuterated Standard (d3)
In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Voriconazole-d3 N-Oxide is added to samples prior to processing. Because it shares nearly identical physicochemical properties (pKa, solubility, hydrophobicity) with the target analyte, it behaves identically during:
Extraction: Corrects for recovery losses during protein precipitation.
Chromatography: Co-elutes (or elutes very closely) with the analyte.
Ionization: Experiences the same "matrix effects" (ion suppression/enhancement) in the electrospray source.
Expert Insight (Isotope Effect): While deuterium labeling is generally considered non-disruptive, slight retention time shifts can occur in Ultra-High Performance Liquid Chromatography (UHPLC) due to the slightly different lipophilicity of C-D bonds versus C-H bonds. The d3-analog typically elutes slightly earlier than the non-deuterated form. This must be monitored to ensure the integration windows capture the peak correctly.
Validated Experimental Protocol
This protocol is designed for human plasma matrices.[10]
IS: Voriconazole-d3 N-Oxide (10 µg/mL stock in methanol).
Precipitant: Acetonitrile (ACN) with 0.1% Formic Acid.
Workflow Steps:
Sample Thawing: Thaw plasma samples on ice.
Critical Note: Voriconazole N-Oxide is thermally unstable.[2][13] Avoid prolonged exposure to room temperature to prevent N-oxide reduction back to the parent drug or degradation.
Internal Standard Addition:
Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.
Add 20 µL of Working IS Solution (Voriconazole-d3 N-Oxide at 500 ng/mL).
Protein Precipitation (PPT):
Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.
Vortex vigorously for 30 seconds.
Centrifugation:
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Supernatant Transfer:
Transfer 100 µL of supernatant to an autosampler vial containing 100 µL of water (to match initial mobile phase strength).
LC-MS/MS Injection: Inject 2-5 µL.
Mass Spectrometry Parameters (MRM)
The following transitions are selected to maximize sensitivity and specificity.
Compound
Polarity
Precursor Ion ()
Product Ion ()
Collision Energy (eV)
Voriconazole N-Oxide
ESI (+)
366.1
224.1
18
Voriconazole-d3 N-Oxide
ESI (+)
369.1
227.1
18
Analytical Workflow Diagram
Caption: Step-by-step bioanalytical workflow for extracting and quantifying Voriconazole N-Oxide.
Validation and Troubleshooting
Self-Validating Systems: The IS Correction
The trustworthiness of this assay relies on the "Self-Validating" nature of the internal standard. If the matrix (e.g., lipemic or hemolyzed plasma) suppresses the signal of the analyte by 30%, it will also suppress the signal of the co-eluting d3-IS by exactly 30%. Therefore, the Area Ratio remains constant, preserving accuracy.
Cross-Talk and Isotopic Interference
A common challenge with deuterated standards is "Cross-Talk."
M+3 Contribution: Does the natural isotope distribution of the analyte (VNO) contribute to the IS channel (VNO-d3)?
Check: Inject a high concentration of VNO (without IS) and monitor the 369
227 transition.
Impurity Contribution: Does the IS contain non-labeled impurities (d0) that contribute to the analyte channel?
Check: Inject the IS alone (without analyte) and monitor the 366
224 transition.
Logic of Internal Standard Correction
Caption: The d3-IS experiences the same matrix suppression as the analyte, cancelling out errors in the final ratio.
References
Pfizer Inc. (2010). VFEND® (voriconazole) Prescribing Information. U.S. Food and Drug Administration. [Link]
Hohmann, N., et al. (2016). Voriconazole N-oxidation by CYP2C19 is the major metabolic pathway.[2][4][14] Clinical Pharmacology & Therapeutics. [Link]
Decosterd, L. A., et al. (2010). Multiplex LC-MS/MS method for the simultaneous quantification of voriconazole and its N-oxide metabolite. Journal of Chromatography B. [Link]
Yamamoto, T., et al. (2023).[11] Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS. Yonago Acta Medica.[11] [Link]
Pharmacokinetic Properties of Deuterated Voriconazole Metabolites
Executive Summary: The Deuterium Advantage in Azole Pharmacokinetics Voriconazole is a cornerstone triazole antifungal, yet its clinical utility is complicated by non-linear pharmacokinetics and extensive inter-individua...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Deuterium Advantage in Azole Pharmacokinetics
Voriconazole is a cornerstone triazole antifungal, yet its clinical utility is complicated by non-linear pharmacokinetics and extensive inter-individual variability driven by CYP2C19 genetic polymorphisms. This guide analyzes the pharmacokinetic (PK) properties of deuterated voriconazole metabolites , focusing on two distinct applications:
Therapeutic Design (Theoretical): Utilizing the Kinetic Isotope Effect (KIE) to stabilize the drug against rapid CYP2C19 metabolism.
Bioanalytical Application (Practical): The use of stable isotope-labeled (SIL) analogs (e.g., Voriconazole-d3) as internal standards to correct for matrix effects in LC-MS/MS quantification.
Metabolic Disposition & The Kinetic Isotope Effect (KIE)
To understand the properties of deuterated metabolites, one must first map the metabolic "hotspots" of the parent molecule. Voriconazole elimination is defined by a specific bottleneck: N-oxidation .
The CYP2C19 Metabolic Bottleneck
Voriconazole is metabolized primarily by CYP2C19 (and to a lesser extent CYP2C9 and CYP3A4) into Voriconazole N-oxide . This metabolite is pharmacologically inactive but represents the major clearance pathway.
Extensive Metabolizers (EM): Rapid conversion to N-oxide
Lower trough levels Risk of treatment failure.
Poor Metabolizers (PM): Slow conversion
Accumulation of parent drug Non-linear PK and toxicity (visual disturbances, hepatotoxicity).
Mechanism of Deuterium Stabilization
Deuterium (
H) is twice as heavy as Hydrogen (H). The carbon-deuterium (C-D) bond is significantly stronger than the carbon-hydrogen (C-H) bond due to a lower zero-point energy.
Primary KIE: If the C-H bond cleavage is the rate-determining step (RDS) in the metabolic reaction (e.g., removing a hydrogen from the N-methyl group during N-oxidation), replacing that hydrogen with deuterium can reduce the reaction rate by a factor of 6–10.
Metabolic Switching: By "blocking" the primary metabolic route (N-oxidation) with deuterium, the drug may be forced down alternative, slower pathways (e.g., fluoropyrimidine hydroxylation), potentially flattening the PK curve and reducing the disparity between CYP2C19 phenotypes.
Visualization: Deuterium Blockade Pathway
The following diagram illustrates the metabolic pathways and the specific site where deuteration exerts its kinetic effect.
Figure 1: Metabolic pathway of Voriconazole showing the critical role of CYP2C19 and the site of Deuterium blockade.
Physicochemical & PK Properties: H-Voriconazole vs. D3-Voriconazole
The following table contrasts the properties of the parent drug with its deuterated analog (Voriconazole-d3), typically deuterated at the N-methyl position.
Property
Voriconazole (H)
Voriconazole-d3 (H)
Impact of Deuteration
Molecular Weight
349.3 Da
352.3 Da
+3 Da shift (Critical for Mass Spec separation)
Lipophilicity (LogP)
~1.8
~1.78
Negligible change; retention time in LC is identical.
Metabolic Stability
Low (Rapid N-oxidation)
High
Increased t½ due to C-D bond strength (KIE).
Major Metabolite
Voriconazole N-oxide
Voriconazole-d3 N-oxide
Formation rate of d3-metabolite is significantly slower.
Plasma Protein Binding
~58%
~58%
No significant change in distribution volume (Vd).
CYP Inhibition
Inhibits CYP2C9/2C19/3A4
Inhibits CYP2C9/2C19/3A4
Mechanism Based Inhibition (MBI) potential may change if metabolic intermediate is stabilized.
Technical Insight: In bioanalysis, the identical retention time but distinct mass (+3 Da) makes Voriconazole-d3 the "Gold Standard" Internal Standard. It experiences the exact same matrix suppression/enhancement as the analyte but can be spectrally resolved.
This protocol describes the validation of Voriconazole-d3 as an Internal Standard (IS) to quantify Voriconazole and its N-oxide in human plasma. This workflow ensures self-validating data integrity.
Internal Standard (IS): Voriconazole-d3 (label at N-methyl), Voriconazole N-oxide-d3.
Matrix: K2EDTA Human Plasma.
Extraction: Protein Precipitation (PPT).
Step-by-Step Workflow
Standard Preparation:
Prepare Stock Solutions (1 mg/mL in Methanol).
Spike IS (Voriconazole-d3) into precipitation solvent (Acetonitrile) at a fixed concentration (e.g., 50 ng/mL).
Sample Extraction (Protein Precipitation):
Aliquot 50 µL of plasma sample into a 96-well plate.
Add 150 µL of Acetonitrile containing the IS.
Causality: The 3:1 ratio ensures complete protein denaturation while introducing the IS at the exact moment of extraction to track recovery losses.
Vortex (5 min) and Centrifuge (4000 rpm, 10 min, 4°C).
LC-MS/MS Analysis:
Inject 5 µL of supernatant.
Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50mm).
Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).
Mass Transitions (MRM)
Accurate quantification relies on monitoring specific precursor-to-product ion transitions.
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Cone Voltage (V)
Collision Energy (eV)
Voriconazole
350.1
281.1
30
18
Voriconazole-d3 (IS)
353.1
284.1
30
18
Vori N-oxide
366.1
224.1
32
22
Vori N-oxide-d3 (IS)
369.1
227.1
32
22
Validation Check: The mass shift of +3 Da must be maintained in the product ion (281.1
284.1), confirming the deuterium label is located on a stable fragment (the N-methyl triazole moiety) and not lost during fragmentation.
Theoretical Therapeutic Implications
While Voriconazole-d3 is primarily an analytical tool, the therapeutic application of deuterated voriconazole (hypothetically "Deutivoriconazole") would aim to solve the clinical "PM vs. EM" variability problem.
Predicted PK Profile Changes
Based on KIE principles observed in similar drugs (e.g., Deutetrabenazine), a therapeutic deuterated voriconazole would exhibit:
Reduced Clearance (CL): Slower N-oxidation by CYP2C19.
Higher AUC in EMs: Extensive Metabolizers would achieve therapeutic concentrations at lower doses.
Reduced "Shunt" Toxicity: By stabilizing the parent compound, the formation of the N-oxide (implicated in some phototoxicity mechanisms) might be reduced, although the parent drug is the primary driver of visual side effects.
The "Metabolic Switching" Risk
Researchers must assess if blocking the N-oxidation pathway forces the drug into the CYP3A4 pathway (fluoropyrimidine hydroxylation).
Risk: If CYP3A4 metabolism increases significantly, drug-drug interactions (DDIs) with CYP3A4 inhibitors (e.g., ritonavir) could become even more clinically severe than with standard voriconazole.
References
Pfizer Inc. (2010). VFEND® (voriconazole) Prescribing Information. U.S. Food and Drug Administration.[2][3][4] [Link]
Hyland, R., Jones, B. C., & Smith, D. A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition, 31(5), 540-547. [Link]
Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of Medicinal Chemistry, 57(9), 3595-3611. [Link]
Pennick, G. J., et al. (2003). Voriconazole therapeutic drug monitoring. Clinical Infectious Diseases. [Link]
Alsultan, A., & Peloquin, C. A. (2014). Therapeutic drug monitoring of antifungal agents in critically ill patients. Expert Review of Clinical Pharmacology. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Pharmacokinetic Profiling & Bioanalysis
Executive Summary
Voriconazole (VRC) is a broad-spectrum triazole antifungal exhibiting complex, non-linear pharmacokinetics (PK) that challenge therapeutic drug monitoring (TDM).[1][2][3][4] The primary circulating metabolite, Voriconazole N-oxide (VNO) , although pharmacologically inactive against fungal pathogens, serves as the critical biomarker for metabolic clearance capacity.
This guide analyzes the mechanistic role of VNO, detailing its formation via CYP2C19 saturation, its utility in phenotyping metabolic status, and the analytical protocols required for its precise quantification. For drug development professionals and researchers, understanding the VRC/VNO interplay is essential for elucidating drug-drug interactions (DDIs) and managing the high inter-patient variability associated with CYP polymorphisms.
Mechanistic Enzymology of N-Oxidation
The metabolism of voriconazole is extensive, with less than 2% of the parent drug excreted unchanged in urine. The primary metabolic pathway is N-oxidation of the fluoropyrimidine ring, yielding Voriconazole N-oxide (UK-121,265).[5]
The Enzyme Cascade
While multiple Cytochrome P450 enzymes contribute to VRC clearance, they do not share equal weight. The formation of VNO is the rate-limiting step in elimination and is governed by the following hierarchy:
CYP2C19 (Major Driver): Responsible for 60–75% of VNO formation in extensive metabolizers. It has a low
(high affinity) but limited capacity.
CYP3A4 (Secondary Driver): Contributes ~25–30%. It has a higher
(lower affinity) but higher capacity.
CYP2C9 (Minor): Plays a negligible role under normal physiological conditions but may compensate during severe CYP2C19 inhibition.
FMO (Flavin-containing Monooxygenase): Minor contribution to N-oxidation.
Pathway Visualization
The following diagram illustrates the metabolic conversion of Voriconazole to its N-oxide and secondary metabolites.
Figure 1: Metabolic pathway of Voriconazole emphasizing the dominant role of CYP2C19 in N-oxide formation.
Pharmacokinetics & Genetic Impact[6][7][8]
The Mechanism of Non-Linearity
Voriconazole exhibits non-linear (Michaelis-Menten) pharmacokinetics. This is directly attributed to the saturation of CYP2C19 .
At low doses, CYP2C19 efficiently converts VRC to VNO.
As concentrations rise within the therapeutic window, CYP2C19 becomes saturated.
Metabolism shifts toward the lower-affinity CYP3A4, causing a disproportionate increase in plasma VRC concentration relative to the dose increase.
Consequently, the half-life of VRC is dose-dependent, whereas VNO levels tend to plateau or rise less steeply than the parent drug.
CYP2C19 Polymorphisms
The VRC/VNO metabolic ratio is the definitive phenotypic marker for CYP2C19 activity. Genetic variations significantly alter exposure risks:
Genotype
Phenotype
Metabolic Activity
VRC/VNO Ratio
Clinical Implication
CYP2C1917/17
Ultra-Rapid (UM)
Increased
Low (< 1.0)
High risk of therapeutic failure; VNO accumulates relative to VRC.
High risk of toxicity; VRC accumulates significantly; VNO formation is slow (driven by CYP3A4).
Analytical Methodologies: LC-MS/MS Protocol
Quantifying VNO requires specific handling due to its thermal instability.[5] The following protocol is synthesized from validated methodologies (Yamamoto et al., 2023; FDA Bioanalytical Guidelines).
Result: Rapid conversion of VRC to VNO (until clearance exceeds formation).
Ratio Impact: Decrease in VRC/VNO ratio (initially), followed by undetectable levels of both if induction is strong.
Toxicity vs. Efficacy
While VNO is inactive, its accumulation in Poor Metabolizers (PMs) is often misconstrued. In PMs, VNO levels are actually lower relative to the parent drug because the primary formation pathway is blocked. Conversely, high absolute levels of VNO in Ultra-Rapid Metabolizers (UMs) indicate therapeutic failure (rapid clearance).
Therapeutic Target (Parent): 1.0 – 5.5 mg/L.
Toxicity Marker: High VRC trough (>6 mg/L) is the primary driver of neurotoxicity and hepatotoxicity, not the N-oxide itself.
References
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring.[9] Yonago Acta Medica.[9] Link
Hohmann, N., et al. (2016). Towards the Elucidation of the Pharmacokinetics of Voriconazole: A Quantitative Characterization of Its Metabolism. Pharmaceutics.[1][12] Link
Dean, L. (2019). Voriconazole Therapy and CYP2C19 Genotype.[1][6][13] Medical Genetics Summaries [Internet]. Link
FDA. Bioanalytical Method Validation Guidance for Industry.[11] U.S. Food and Drug Administration.[11] Link
Scholz, I., et al. (2021). A versatile high-performance LC-MS/MS assay for the quantification of voriconazole and its N-oxide metabolite in small sample volumes. Journal of Pharmaceutical and Biomedical Analysis. Link
An In-depth Technical Guide to the Chemical Stability Profile of Voriconazole-d3 N-Oxide
Introduction Voriconazole-d3 N-Oxide is the deuterated form of the major metabolite of voriconazole, a second-generation triazole antifungal agent.[1][2][3] Voriconazole is a critical therapy for invasive fungal infectio...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Voriconazole-d3 N-Oxide is the deuterated form of the major metabolite of voriconazole, a second-generation triazole antifungal agent.[1][2][3] Voriconazole is a critical therapy for invasive fungal infections.[4] The deuterated N-oxide metabolite serves as an indispensable internal standard for the quantification of Voriconazole N-oxide in biological matrices during pharmacokinetic and therapeutic drug monitoring studies, typically by gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[2] Given its crucial role in bioanalytical assays, ensuring the chemical and isotopic integrity of Voriconazole-d3 N-Oxide is paramount for generating accurate and reliable data.
This technical guide provides a comprehensive examination of the chemical stability profile of Voriconazole-d3 N-Oxide. We will delve into its intrinsic physicochemical properties, explore potential degradation pathways based on its chemical structure and data from its non-deuterated analogue, and provide detailed, field-proven protocols for conducting a robust stability assessment. The methodologies outlined herein are grounded in the principles of the International Council for Harmonisation (ICH) guidelines to ensure scientific validity and regulatory compliance.[5][6][7]
Part 1: Physicochemical Properties and Intrinsic Stability
Understanding the fundamental properties of Voriconazole-d3 N-Oxide is the first step in designing a logical stability study.
Voriconazole-d3 N-Oxide consists of a fluorinated pyrimidine N-oxide ring and a difluorophenyl group attached to a chiral tertiary alcohol. A deuterated methyl group is adjacent to this chiral center.
1. N-Oxide Moiety: Prone to reduction (deoxygenation).2. Tertiary Alcohol: Generally stable, but can be targeted under harsh conditions.3. Triazole & Pyrimidine Rings: Heterocyclic systems that can be susceptible to photolytic or extreme pH degradation.4. Deuterated Methyl Group: Site of potential Hydrogen-Deuterium (H-D) exchange.[9]
Initial Stability Considerations:
N-Oxide Instability: The N-oxide functional group is inherently more reactive than its parent tertiary amine. It is susceptible to thermal and photochemical deoxygenation, reverting to the parent amine (in this case, Voriconazole-d3). One study noted that the non-deuterated Voriconazole N-oxide is relatively unstable at room temperature.[10]
Isotopic Stability: A primary concern for any deuterated standard is the stability of the deuterium labels. H-D exchange can occur under certain conditions (e.g., protic solvents, elevated temperatures, or extreme pH), diminishing the isotopic purity of the standard and compromising its utility in quantitative analysis.[9] The strategic placement of deuterium can enhance metabolic stability, a principle that may also confer a kinetic isotope effect, potentially slowing certain degradation reactions involving the cleavage of the C-D bond.[11][12]
Part 2: Potential Degradation Pathways
A forced degradation study is designed to intentionally degrade the molecule to identify its likely degradation products and establish the stability-indicating power of the analytical method.[4][13] Based on the structure of Voriconazole-d3 N-Oxide and known data on voriconazole and other azole antifungals, several degradation pathways can be postulated.[4][14][15]
Logical Flow of Degradation Investigation
Caption: Anticipated degradation pathways under various stress conditions.
Hydrolytic Degradation (Acidic, Basic, Neutral):
Causality: While the core structure of voriconazole is stable in acidic medium, it is sensitive to basic conditions.[16][17] The N-oxide moiety may exhibit different stability across the pH spectrum. Furthermore, aqueous environments, particularly at non-neutral pH and elevated temperatures, can facilitate H-D exchange.[9]
Expected Products: Potential for minor hydrolysis products and, critically, the formation of d2, d1, and d0 isotopologues of Voriconazole-d3 N-Oxide due to H-D exchange.
Oxidative Degradation:
Causality: Oxidizing agents like hydrogen peroxide can lead to further oxidation of the heterocyclic rings or potentially affect the N-oxide group. While N-oxidation is a form of oxidation, strong oxidizing conditions can lead to more extensive degradation.
Expected Products: Ring-opened products or further hydroxylated species.
Photodegradation:
Causality: As mandated by ICH Q1B guidelines, photostability testing is crucial.[18][19][20] Aromatic and heterocyclic systems, like those in Voriconazole-d3 N-Oxide, can absorb UV radiation, leading to excited states that undergo chemical reactions. This is a known degradation pathway for azole antifungals.[15][21] A primary anticipated reaction is the photolytic deoxygenation of the N-oxide.
Expected Products: Voriconazole-d3 (from deoxygenation) and potentially other photoproducts from ring rearrangements.
Thermal Degradation:
Causality: Elevated temperatures provide the energy to overcome activation barriers for degradation reactions. For N-oxides, thermal deoxygenation is a common pathway. High heat can also promote H-D exchange.
Expected Products: Voriconazole-d3 and species with reduced deuterium content.
Part 3: Experimental Protocols for Stability Assessment
A robust stability assessment requires a multi-faceted approach, combining forced degradation studies with the development of a validated stability-indicating analytical method.
Experimental Workflow Diagram
Caption: Overall workflow for assessing the chemical stability profile.
Protocol 1: Development of a Stability-Indicating LC-MS/MS Method
Objective: To develop a sensitive and specific LC-MS/MS method capable of separating Voriconazole-d3 N-Oxide from its potential degradation products and isotopologues.
Self-Validation Principle: The method's validity is confirmed by its ability to resolve the analyte peak from all degradation product peaks generated during the forced degradation study, ensuring peak purity.
Methodology:
System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.[22]
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.
Mobile Phase:
A: 0.1% Formic acid in water
B: 0.1% Formic acid in acetonitrile/methanol
Rationale: This mobile phase is standard for LC-MS analysis of small molecules, providing good ionization efficiency in positive mode.
Gradient Elution: Start with a low percentage of organic phase (e.g., 5-10% B) and ramp up to a high percentage (e.g., 95% B) over several minutes to ensure separation of compounds with varying polarities.
MRM Transitions: Develop a Multiple Reaction Monitoring (MRM) method.
Voriconazole-d3 N-Oxide: Determine the precursor ion [M+H]⁺ and optimize fragmentation to identify a stable, high-intensity product ion.
Potential Degradants: Monitor for the transition of Voriconazole-d3 (deoxygenation product) and lower mass isotopologues (d2, d1, d0) to assess H-D exchange. A common transition for non-deuterated voriconazole is m/z 350.1 → 281.1.[22]
Method Validation: Once developed, the method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.
Protocol 2: Forced Degradation (Stress Testing)
Objective: To generate potential degradation products and identify the intrinsic stability of the molecule under various stress conditions as outlined by ICH guidelines.[6]
Materials:
Voriconazole-d3 N-Oxide solid material and a stock solution (e.g., 1 mg/mL in methanol or ethanol).
Calibrated photostability chamber and thermal oven.
Procedure:
Sample Preparation: For each condition, prepare samples of the drug substance in solution (e.g., at 100 µg/mL). Protect a set of control samples from the stress condition (e.g., wrap in aluminum foil for photostability studies) to act as baseline comparators.[18]
Acidic Hydrolysis:
Treat the sample with 0.1 N HCl at 60°C.
Withdraw aliquots at intervals (e.g., 2, 4, 8, 24 hours).
Neutralize with an equivalent amount of NaOH before analysis.
Basic Hydrolysis:
Treat the sample with 0.1 N NaOH at room temperature. Rationale: The parent drug, voriconazole, is known to be more sensitive to basic conditions, so starting with milder temperatures is prudent.[14][16]
Neutralize with an equivalent amount of HCl before analysis.
Oxidative Degradation:
Treat the sample with 3% H₂O₂ at room temperature.
Withdraw aliquots at intervals (e.g., 2, 4, 8, 24 hours).
Thermal Degradation:
Expose the solid drug substance and a solution sample to dry heat (e.g., 70°C in a calibrated oven).
Analyze at time points such as 1, 3, and 7 days.
Photostability:
Expose the drug substance (solid and solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B.[13]
Analyze the samples after the exposure period. A dark control stored under the same conditions must be analyzed concurrently.[18]
Part 4: Data Interpretation and Stability Profile Summary
The analysis of stressed samples will yield quantitative data on the degradation of Voriconazole-d3 N-Oxide and the formation of its byproducts.
Summary of Expected Stability Outcomes
Stress Condition
Predicted Stability
Primary Degradation Pathway
Key Analytical Observation
Acidic Hydrolysis (0.1N HCl, 60°C)
Likely Stable
Minimal Hydrolysis, Potential for H-D Exchange
Appearance of d0-d2 isotopologue peaks in MS.
Alkaline Hydrolysis (0.1N NaOH, RT)
Susceptible
Potential for Hydrolysis/Rearrangement
Significant decrease in parent peak area; appearance of new degradation peaks.
Oxidation (3% H₂O₂, RT)
Moderately Stable
Ring Oxidation/Cleavage
Appearance of new, likely more polar, degradation product peaks.
Thermal (70°C, Dry)
Susceptible
Deoxygenation, H-D Exchange
Appearance of Voriconazole-d3 peak and d0-d2 isotopologue peaks.
Photostability (ICH Q1B)
Susceptible
N-Oxide Reduction (Deoxygenation)
Significant increase in Voriconazole-d3 peak area.
Conclusion and Recommendations
The chemical stability of Voriconazole-d3 N-Oxide is a critical parameter that directly impacts its reliability as an internal standard. The primary vulnerabilities of the molecule are predicted to be photolytic and thermal deoxygenation to Voriconazole-d3 and the potential for hydrogen-deuterium exchange under hydrolytic and thermal stress. While the manufacturer suggests long-term stability at -20°C, users should be aware of its instability at room temperature, especially when exposed to light.[2][10]
Recommendations for Researchers:
Storage: Always store Voriconazole-d3 N-Oxide, both in solid form and in solution, at or below -20°C in light-protected containers.[2][24]
Handling: Prepare working solutions fresh and minimize their exposure to ambient light and temperature. Use aprotic solvents like acetonitrile or methanol for stock solutions to reduce the risk of H-D exchange.[9]
Method Validation: When using Voriconazole-d3 N-Oxide as an internal standard, the analytical method should monitor for the presence of Voriconazole-d3 to ensure that in-process degradation is not occurring and compromising results.
Stability Checks: Perform periodic stability checks on stock and working solutions, especially if stored for extended periods, by comparing their response to freshly prepared solutions.
By adhering to these protocols and recommendations, researchers can ensure the integrity of their analytical standards and the trustworthiness of their experimental data.
References
ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency (EMA). Available from: [Link]
ICH Topic Q1B. Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency (EMA). Available from: [Link]
ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. Atlas-MTS. Published December 13, 2021. Available from: [Link]
ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. European Medicines Agency (EMA). Published January 1, 1998. Available from: [Link]
ICH Q1B: Complete Guide to Photostability Testing | Step-by-Step Explained #pharmaceuticals. Pharma Growth Hub. YouTube. Published November 17, 2024. Available from: [Link]
ICH STABILITY TESTING GUIDELINES. SNS Courseware. Available from: [Link]
Quality Guidelines. International Council for Harmonisation (ICH). Available from: [Link]
Voriconazole Pathway, Pharmacokinetics. ClinPGx. Available from: [Link]
Ich guidelines for stability studies 1. Slideshare. Published July 28, 2012. Available from: [Link]
STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1. International Council for Harmonisation (ICH). Available from: [Link]
Badr Eldin AI, et al. Determination of Voriconazole and its Degradation products in Pharmaceutical formulations using High Performance Liquid Chromatography with Ultra-Violet Detection. ResearchGate. Published 2010. Available from: [Link]
Q1A(R2) Guideline. International Council for Harmonisation (ICH). Available from: [Link]
Wang T, et al. Determination of voriconazole in human plasma by liquid chromatography-tandem mass spectrometry and its application in therapeutic drug monitoring in Chinese patients. Ther Drug Monit. 2015;37(4):463-9. Available from: [Link]
Weiss J, et al. Towards the Elucidation of the Pharmacokinetics of Voriconazole: A Quantitative Characterization of Its Metabolism. Pharmaceutics. 2021;13(4):527. Available from: [Link]
van der Nagel BCH, et al. Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS. ResearchGate. Published 2017. Available from: [Link]
Patil K, et al. Result of Forced Degradation Studies of Voriconazole. ResearchGate. Published 2022. Available from: [Link]
Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc. Available from: [Link]
Veringa A, et al. Microdialysis of Voriconazole and its N-Oxide Metabolite: Amalgamating Knowledge of Distribution and Metabolism Processes in Humans. Antimicrob Agents Chemother. 2018;62(12):e01235-18. Available from: [Link]
Quality Control Essentials for Deuterated Drug APIs. Isotope Science / Alfa Chemistry. Available from: [Link]
Voriconazole-d3 N-Oxide. Isotope Science / Alfa Chemistry. Available from: [Link]
Results of forced degradation studies of luliconazole with final concentration of 20 µg.mL -1. ResearchGate. Available from: [Link]
Therapeutic Drug Monitoring of Voriconazole: Comparison of Bioassay with High-Performance Liquid Chromatography. Brieflands. Available from: [Link]
Conditions and stability data of voriconazole (VCZ) as solid form or in solution. ResearchGate. Available from: [Link]
Zhang Y, et al. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. Anal Chem. 2024;96(1):285-293. Available from: [Link]
Kumar P, et al. Physicochemical stability of voriconazole in elastomeric devices. J Pharm Biomed Anal. 2017;140:184-188. Available from: [Link]
[13C2,2H3]-Voriconazole N-oxide. Alsachim. Available from: [Link]
Degradation of the antifungal pharmaceutical clotrimazole by UV-C and Vacuum-UV irradiation: kinetics, transformation products. Aalborg University's research portal. Available from: [Link]
Azole fungicides: (Bio)degradation, transformation products and toxicity elucidation. Chemosphere. 2022;287(Pt 3):132371. Available from: [Link]
The Oxidative Stability of Deuterated Lubricants. Defense Technical Information Center. Available from: [Link]
Development and Validation of Stability Indicating RP-HPLC Method for Voriconazole. Indian J Pharm Sci. 2011;73(1):64-8. Available from: [Link]
Voriconazole Eye Drops: Enhanced Solubility and Stability through Ternary Voriconazole/Sulfobutyl Ether β-Cyclodextrin/Polyvinyl Alcohol Complexes. Int J Mol Sci. 2023;24(3):2343. Available from: [Link]
Al-Badriyeh D, et al. Stability of extemporaneously prepared voriconazole ophthalmic solution. Am J Health Syst Pharm. 2009;66(16):1478-83. Available from: [Link]
Stability and uniformity of extemporaneous preparations of voriconazole in two liquid suspension vehicles at two storage temperatures. Am J Vet Res. 2008;69(4):452-6. Available from: [Link]
N‐oxide formation through tertiary amine oxidation and... ResearchGate. Available from: [Link]
Distinguishing N-oxide and hydroxyl compounds: Impact of heated capillary/heated ion transfer tube in inducing atmospheric pressure ionization source decompositions. ResearchGate. Available from: [Link]
Technical Monograph: Voriconazole-d3 N-Oxide Executive Summary Voriconazole-d3 N-Oxide is the stable isotope-labeled internal standard (SIL-IS) for Voriconazole N-Oxide (UK-121,265), the primary circulating metabolite of...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Monograph: Voriconazole-d3 N-Oxide
Executive Summary
Voriconazole-d3 N-Oxide is the stable isotope-labeled internal standard (SIL-IS) for Voriconazole N-Oxide (UK-121,265), the primary circulating metabolite of the antifungal agent Voriconazole. In therapeutic drug monitoring (TDM) and clinical pharmacokinetics, the quantification of the N-oxide metabolite—alongside the parent drug—is critical for distinguishing between CYP2C19 metabolic phenotypes and patient non-adherence .
This guide outlines the physicochemical specifications, metabolic mechanisms, and a self-validating LC-MS/MS protocol for utilizing Voriconazole-d3 N-Oxide. It addresses specific stability challenges inherent to the N-oxide moiety, ensuring data integrity in high-throughput bioanalysis.
Chemical Identity & Specifications
The deuterated standard typically carries three deuterium atoms on the methyl group of the hydroxy-ethyl backbone. This positioning ensures the label is retained during the primary fragmentation pathways used in Mass Spectrometry (MS/MS), preventing "cross-talk" with the unlabeled analyte.
Soluble in Methanol, DMSO, Acetonitrile; Slightly soluble in water.[1][2][3][4]
Purity Grade
>98% Isotopic Enrichment; >95% Chemical Purity
Mechanistic Context: The Metabolic Ratio
To interpret Voriconazole PK data correctly, one must understand the formation of the N-oxide. Voriconazole exhibits non-linear pharmacokinetics due to saturation of its metabolism.
Primary Pathway: N-oxidation of the fluoropyrimidine ring.
Enzymatic Drivers:
CYP2C19: The high-affinity, low-capacity driver. Genetic polymorphisms (*2, *3 loss-of-function alleles) in this enzyme are the primary cause of inter-patient variability (up to 100-fold).
CYP3A4 & CYP2C9: Secondary contributors that become more relevant when CYP2C19 is saturated or impaired.
The "Senior Scientist" Insight: Measuring Voriconazole alone is insufficient. A patient with low Voriconazole levels could be a Rapid Metabolizer (High N-Oxide/Parent ratio) or Non-Adherent (Low N-Oxide/Low Parent). The d3-N-Oxide IS allows for precise quantification of the metabolite to resolve this clinical ambiguity.
Figure 1: Voriconazole Metabolic Pathway[6]
Caption: CYP-mediated N-oxidation is the rate-limiting clearance step. CYP2C19 status dictates the flux through the green arrow.
Analytical Application: LC-MS/MS Protocol
This protocol utilizes Voriconazole-d3 N-Oxide as an Internal Standard (IS) to compensate for matrix effects (ion suppression) in plasma samples.
Critical Stability Warning: Voriconazole N-Oxide is thermally unstable. Unlike the parent drug, the N-oxide moiety can deoxygenate or degrade at room temperature over extended periods. All processing must occur at 4°C, and autosamplers must be cooled.
Reagents & Preparation
Stock Solution: Dissolve Voriconazole-d3 N-Oxide in Methanol (1 mg/mL). Store at -20°C.
Working IS Solution: Dilute stock in Acetonitrile to ~50 ng/mL.
Extraction Workflow (Protein Precipitation)
Aliquot: Transfer 50 µL of patient plasma (EDTA) to a 96-well plate.
Spike: Add 20 µL of Working IS Solution (Vori-d3 N-Oxide).
Clarify: Centrifuge at 4,000 x g for 10 minutes at 4°C .
Transfer: Inject 2-5 µL of the supernatant directly (or dilute 1:1 with water if peak focusing is poor).
Instrumental Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH), 2.1 x 50 mm, 1.8 µm.
Mobile Phase A: Water + 2mM Ammonium Acetate + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[5]
Gradient: 10% B to 90% B over 3.0 minutes.
Ionization: ESI Positive Mode.
Mass Transitions (MRM)
Note: Exact transitions should be tuned on your specific instrument. The d3-label on the methyl group shifts the precursor and specific fragments by +3 Da.
Analyte
Precursor (m/z)
Product (m/z)
Collision Energy (eV)
Voriconazole
350.1
281.1
~18
Voriconazole N-Oxide
366.1
224.1
~22
Voriconazole-d3 N-Oxide
369.1
227.1
~22
Logic: The loss of the triazole ring and cleavage of the backbone typically retains the methyl group on the detected fragment, preserving the +3 mass shift for the IS.
Figure 2: Self-Validating Analytical Workflow
Caption: Workflow emphasizes temperature control (4°C) and IS response monitoring as a built-in quality control step.
Synthesis & Handling
Synthesis Route: Voriconazole-d3 N-Oxide is generally synthesized via the direct oxidation of Voriconazole-d3 using m-chloroperbenzoic acid (mCPBA) or hydrogen peroxide in a solvent like dichloromethane.
Storage: The N-oxide bond is susceptible to reduction.
Powder: Store at -20°C under inert gas (Nitrogen/Argon).
Solution: Stable for ~1 month at -20°C. Unstable at Room Temperature >24 hours.
References
Hyland, R., Jones, B. C., & Smith, D. A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition, 31(5), 540-547.[1] Retrieved from [Link]
Yamamoto, T., et al. (2023).[6] Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS. Yonago Acta Medica.[6] Retrieved from [Link]
Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of Voriconazole-d3 N-Oxide in Preclinical Research
Abstract This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Voriconazole-d3 N-Oxide. As the major metabolite of the antifungal...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Voriconazole-d3 N-Oxide. As the major metabolite of the antifungal agent voriconazole, accurate measurement of its deuterated analog is critical in pharmacokinetic and metabolic studies. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, outlining the rationale behind experimental choices and offering step-by-step protocols for sample preparation, chromatographic separation, and mass spectrometric detection. The method described herein adheres to the principles of bioanalytical method validation as outlined by the FDA and EMA, ensuring data integrity and reliability.[1][2][3][4][5][6][7][8]
Introduction: The Significance of Voriconazole and its Metabolites
Voriconazole is a broad-spectrum triazole antifungal agent, pivotal in the treatment of invasive fungal infections.[9] Its efficacy and potential for adverse effects are closely linked to plasma concentrations, which exhibit significant inter-individual variability.[9] Therapeutic drug monitoring (TDM) of voriconazole is therefore a standard clinical practice to optimize patient outcomes.[9]
Voriconazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes CYP2C19, CYP2C9, and CYP3A4, to its major, inactive metabolite, Voriconazole N-Oxide.[10][11][12] Understanding the metabolic fate of voriconazole is crucial for a complete pharmacokinetic profile. In preclinical and clinical research, stable isotope-labeled internal standards, such as Voriconazole-d3 and its metabolite Voriconazole-d3 N-Oxide, are indispensable for accurate quantification by LC-MS/MS.[13][14][15][16] These internal standards co-elute with the analyte of interest and experience similar matrix effects, allowing for precise and accurate measurement.[14][15]
This application note focuses on the development and validation of a robust LC-MS/MS method for Voriconazole-d3 N-Oxide, providing a foundational protocol for its use in pharmacokinetic studies.
Method Development Strategy: A Logic-Driven Approach
The development of a reliable LC-MS/MS method is a systematic process. Our strategy is built on a foundation of scientific principles to ensure selectivity, sensitivity, accuracy, and precision.
Caption: A flowchart illustrating the logical workflow of LC-MS/MS method development.
Materials and Reagents
Analytes and Internal Standards: Voriconazole-d3 N-Oxide, Voriconazole N-Oxide, and a suitable internal standard (e.g., a stable isotope-labeled analog of a related compound if Voriconazole-d3 N-Oxide is the analyte of primary interest). All reference standards should be of high purity (≥98%).
Solvents: HPLC or LC-MS grade acetonitrile, methanol, and water.
Additives: Formic acid (LC-MS grade).
Biological Matrix: Blank plasma (human or animal, as per study requirements).
Instrumentation and Analytical Conditions
This method was developed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system. The following tables summarize the optimized instrumental parameters.
Liquid Chromatography
Parameter
Condition
Rationale
Column
Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
C18 columns provide excellent retention and separation for moderately polar compounds like voriconazole and its metabolites.[17]
Mobile Phase A
0.1% Formic Acid in Water
Acidification of the mobile phase promotes protonation of the analytes, enhancing ionization efficiency in positive ion mode.[18]
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Acetonitrile is a common organic modifier in reversed-phase chromatography, offering good peak shape and elution strength.[19]
Flow Rate
0.4 mL/min
A moderate flow rate suitable for the column dimensions, ensuring efficient separation.
Gradient
10% B to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate
A gradient elution is employed to ensure the timely elution of both the polar N-oxide metabolite and any less polar impurities, while maintaining sharp peak shapes.
Injection Volume
5 µL
A small injection volume minimizes potential matrix effects and column overload.
Column Temperature
40 °C
Elevated temperature can improve peak shape and reduce viscosity, leading to lower backpressure.
Mass Spectrometry
Parameter
Condition
Rationale
Ionization Mode
Electrospray Ionization (ESI), Positive
Voriconazole and its metabolites contain basic nitrogen atoms that are readily protonated in the ESI source.[19]
Scan Type
Multiple Reaction Monitoring (MRM)
MRM provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[20]
Source Temperature
500 °C
Optimized for efficient desolvation of the mobile phase.
Gas 1 (Nebulizer)
50 psi
Facilitates the formation of a fine spray of charged droplets.
Gas 2 (Heater)
50 psi
Aids in the evaporation of the solvent from the droplets.
Curtain Gas
35 psi
Prevents neutral molecules from entering the mass analyzer.
Collision Gas
Nitrogen
Used to induce fragmentation of the precursor ions in the collision cell.
MRM Transitions
The following MRM transitions were optimized for the analytes.
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Voriconazole N-Oxide
366.1
224.1
16
Voriconazole-d3 N-Oxide
369.1
224.1
16
Voriconazole
350.1
281.0
17
Voriconazole-d3
353.1
281.0
17
Note: The specific collision energies may vary depending on the instrument used and should be optimized accordingly. The precursor ions correspond to the protonated molecules [M+H]+. The product ions are selected based on their stability and abundance following collision-induced dissociation.[21][22]
Experimental Protocols
Preparation of Stock and Working Solutions
Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of each reference standard and dissolve in methanol to a final concentration of 1 mg/mL.
Working Solutions: Prepare serial dilutions of the stock solutions in 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality controls (QCs).
Preparation of Calibration Standards and Quality Controls
Calibration Standards: Spike blank plasma with the appropriate working solutions to achieve a calibration curve ranging from, for example, 1 ng/mL to 1000 ng/mL.
Quality Controls (QCs): Prepare QCs in blank plasma at a minimum of three concentration levels: low, medium, and high.
Sample Preparation: Protein Precipitation
Protein precipitation is a simple and effective method for removing the bulk of proteins from plasma samples.[19][22]
Caption: A step-by-step workflow for sample preparation using protein precipitation.
To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 100 µL of the internal standard working solution in methanol.
Add 300 µL of cold acetonitrile to precipitate the proteins.
Vortex the mixture for 1 minute.
Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean vial for analysis.
Method Validation
The developed method was validated according to the FDA and EMA guidelines on bioanalytical method validation.[1][2][3][4][5] The following parameters were assessed:
Selectivity and Specificity: The absence of interfering peaks at the retention times of the analytes and internal standard was confirmed in blank plasma from at least six different sources.
Linearity and Range: The calibration curve was linear over the specified range with a correlation coefficient (r²) > 0.99.
Accuracy and Precision: The intra- and inter-day accuracy and precision were within ±15% for all QC levels (±20% for the lower limit of quantification).
Matrix Effect: The matrix effect was evaluated by comparing the peak areas of analytes in post-extraction spiked blank plasma to those in neat solution. The variability was within acceptable limits.
Recovery: The extraction recovery was determined by comparing the peak areas of analytes in pre-extraction spiked samples to those in post-extraction spiked samples.
Stability: The stability of the analytes in plasma was assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80 °C. It has been noted that voriconazole N-oxide can be unstable at room temperature, so samples should be handled accordingly.
Conclusion
This application note provides a comprehensive and robust LC-MS/MS method for the quantification of Voriconazole-d3 N-Oxide. The detailed protocols and validation data demonstrate that this method is sensitive, selective, accurate, and precise, making it well-suited for use in preclinical pharmacokinetic studies. The principles and methodologies described herein can be readily adapted by researchers in the field of drug metabolism and pharmacokinetics.
References
European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]
Zhang, G., et al. (2017). Development and validation of an LC-MS/MS method for simultaneous quantification of voriconazole and its main metabolite voriconazole N-oxide in human plasma and its clinical application. Biomedical Chromatography, 32(4), e4135. [Link]
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]
Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]
Slideshare. (n.d.). USFDA guidelines for bioanalytical method validation. [Link]
European Medicines Agency. (2011). Guideline Bioanalytical method validation. [Link]
European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]
U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. [Link]
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring. Yonago Acta Medica, 66(3), 365–374. [Link]
Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]
Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]
Chen, Y., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Analytical Chemistry, 87(12), 6344–6352. [Link]
Zhang, G., et al. (2017). Development and validation of an LC-MS/MS method for simultaneous quantification of voriconazole and its main metabolite voriconazole N-oxide in human plasma and its clinical application. Taylor & Francis Online, 32(4). [Link]
van den Broek, M. P. H., & van der Heijden, J. (2018). Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse?. Bioanalysis, 10(24), 2029–2032. [Link]
ter Avest, M., et al. (2018). Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. Journal of Applied Bioanalysis, 4(4), 113-121. [Link]
ter Avest, M., et al. (2018). Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS. ResearchGate. [Link]
Gao, L., et al. (2012). Determination of Voriconazole in Human Plasma by HPLC–ESI-MS and Application to Pharmacokinetic Study. Journal of Chromatographic Science, 51(7), 635–640. [Link]
Li, Y., et al. (2022). Comparison of LC-MS3 and LC-MRM Method for Quantifying Voriconazole and Its Application in Therapeutic Drug Monitoring of Human Plasma. Molecules, 27(19), 6529. [Link]
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring. PMC. [Link]
Application Notes and Protocols for the Bioanalysis of Voriconazole N-Oxide: A Guide for Researchers
Introduction: The Clinical Significance of Voriconazole and its N-Oxide Metabolite Voriconazole (VRC) is a broad-spectrum, second-generation triazole antifungal agent, pivotal in the treatment of life-threatening invasiv...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Clinical Significance of Voriconazole and its N-Oxide Metabolite
Voriconazole (VRC) is a broad-spectrum, second-generation triazole antifungal agent, pivotal in the treatment of life-threatening invasive fungal infections, particularly in immunocompromised patients.[1] Its efficacy, however, is complicated by significant inter-individual pharmacokinetic variability, necessitating therapeutic drug monitoring (TDM) to optimize dosing and minimize toxicity.[2] Voriconazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes CYP2C19, CYP2C9, and CYP3A4.[1][3] The major metabolite, Voriconazole N-Oxide (VNO), is pharmacologically inactive but its plasma concentrations can provide valuable insights into the metabolic status of the patient.[2][4] Therefore, the simultaneous quantification of both voriconazole and voriconazole N-oxide is crucial for a comprehensive understanding of a patient's metabolic phenotype, which can aid in personalizing treatment regimens.[2]
This application note provides a detailed guide to the most common and effective sample preparation protocols for the simultaneous analysis of voriconazole and voriconazole N-oxide in biological matrices, primarily plasma and serum. We will delve into the principles behind each technique, offering step-by-step methodologies and expert insights to ensure robust and reliable analytical outcomes.
Physicochemical Properties of Voriconazole and Voriconazole N-Oxide
A fundamental understanding of the physicochemical properties of the analytes is paramount in designing an effective sample preparation strategy.
Compound
Molecular Formula
Molecular Weight ( g/mol )
Key Features
Voriconazole
C₁₆H₁₄F₃N₅O
349.31
Triazole antifungal, tertiary alcohol
Voriconazole N-Oxide
C₁₆H₁₄F₃N₅O₂
365.31
Major metabolite, N-oxide of the fluoropyrimidine ring
Data sourced from PubChem CID 71616 and 10044355.[5][6]
The presence of the polar N-oxide group in VNO makes it more hydrophilic than the parent drug, a critical factor to consider when selecting extraction solvents and sorbents.
Core Sample Preparation Protocols
The choice of sample preparation technique is a critical determinant of assay sensitivity, selectivity, and robustness. The primary goals are to remove proteins and other interfering matrix components, concentrate the analytes of interest, and present them in a solvent compatible with the analytical instrument, typically a Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS).
Here, we detail three widely employed protocols: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).
Protein Precipitation (PPT): The Workhorse of Bioanalytical Sample Preparation
Protein precipitation is the simplest, fastest, and most common method for preparing plasma and serum samples for the analysis of voriconazole and its N-oxide.[4][7][8][9] The underlying principle is the denaturation and precipitation of proteins by the addition of an organic solvent, leaving the analytes of interest in the supernatant.
Causality Behind Experimental Choices:
Solvent Selection: Acetonitrile is frequently the precipitating agent of choice due to its ability to efficiently precipitate proteins while keeping both voriconazole and the more polar voriconazole N-oxide soluble in the resulting supernatant.[7][8][10] Methanol can also be used, but acetonitrile often yields a cleaner extract.
Solvent-to-Sample Ratio: A ratio of at least 2:1 (v/v) of organic solvent to plasma/serum is typically employed to ensure complete protein precipitation.[8]
Internal Standard: The use of a stable isotope-labeled internal standard (SIL-IS), such as Voriconazole-d3 and Voriconazole-d3 N-oxide, is highly recommended to compensate for matrix effects and variations in extraction efficiency and instrument response.[11] If a SIL-IS for the metabolite is unavailable, a structural analogue can be considered, though this is less ideal.
Experimental Protocol: Protein Precipitation with Acetonitrile
Sample Aliquoting: In a clean microcentrifuge tube, add 100 µL of the plasma or serum sample, calibrator, or quality control sample.
Internal Standard Addition: Add 200 µL of acetonitrile containing the internal standard(s) at an appropriate concentration.[8]
Precipitation: Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and complete protein precipitation.
Centrifugation: Centrifuge the tubes at a high speed (e.g., 10,000 x g) for 5-10 minutes to pellet the precipitated proteins.
Supernatant Transfer: Carefully transfer the clear supernatant to a clean tube or a well of a 96-well plate.
Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C. This step helps to concentrate the analytes and allows for reconstitution in a mobile phase-compatible solvent, which can improve peak shape and sensitivity.
Reconstitution: Reconstitute the dried residue in a specific volume (e.g., 100 µL) of the initial mobile phase or a solvent mixture that ensures complete dissolution of both analytes.[8]
Injection: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.
Workflow Diagram: Protein Precipitation
Caption: A typical workflow for protein precipitation.
Liquid-Liquid Extraction (LLE): For Cleaner Extracts
Liquid-liquid extraction offers a higher degree of sample cleanup compared to PPT by partitioning the analytes between two immiscible liquid phases. This results in the removal of many endogenous interferences, potentially reducing matrix effects.
Causality Behind Experimental Choices:
pH Adjustment: The pH of the aqueous phase (sample) is adjusted to ensure that the analytes are in their non-ionized form, maximizing their partitioning into the organic solvent.
Solvent Selection: The choice of the organic extraction solvent is critical and depends on the polarity of the analytes. A moderately polar solvent is often required to efficiently extract both voriconazole and the more polar voriconazole N-oxide.
Back-Extraction (Optional): For even cleaner samples, a back-extraction step can be incorporated. The analytes are first extracted into an organic phase, which is then washed with an aqueous solution of a different pH to remove impurities. The analytes are then back-extracted into a fresh aqueous phase at a pH where they are ionized.
Experimental Protocol: Liquid-Liquid Extraction
Sample Aliquoting: In a glass tube, add 500 µL of the plasma or serum sample.
pH Adjustment & IS Addition: Add an appropriate volume of a basic solution (e.g., 0.1 M sodium hydroxide) to raise the pH and the internal standard working solution.[12] Vortex briefly.
Extraction: Add 3 mL of a suitable organic solvent (e.g., diethyl ether or a mixture of ethyl acetate and hexane).[12] Cap the tube and vortex for 5 minutes.
Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.
Organic Layer Transfer: Carefully transfer the upper organic layer to a clean glass tube.
Second Extraction (Optional): For improved recovery, a second extraction of the aqueous layer with a fresh aliquot of the organic solvent can be performed, and the organic layers combined.
Evaporation: Evaporate the combined organic extract to dryness under a gentle stream of nitrogen at 37°C.[12]
Reconstitution: Reconstitute the dried residue in the mobile phase.
Injection: Inject an aliquot into the LC-MS/MS system.
Workflow Diagram: Liquid-Liquid Extraction
Caption: A typical workflow for liquid-liquid extraction.
Solid-Phase Extraction (SPE): The Gold Standard for Selectivity
Solid-phase extraction provides the highest level of sample cleanup and selectivity. It involves passing the sample through a sorbent bed that retains the analytes of interest while allowing interfering components to pass through. The analytes are then eluted with a small volume of a strong solvent.
Causality Behind Experimental Choices:
Sorbent Selection: For voriconazole and its N-oxide, a reversed-phase sorbent such as C18 is commonly used.[12] The non-polar C18 stationary phase retains the moderately non-polar voriconazole and, to a lesser extent, the more polar N-oxide metabolite from the aqueous sample matrix.
Wash Steps: The wash steps are crucial for removing interfering substances that may have been retained on the sorbent. A weak organic solvent/water mixture is typically used to wash away hydrophilic interferences without eluting the analytes.
Elution Solvent: A strong organic solvent, such as methanol or acetonitrile, often with a small amount of acid or base to ensure the analytes are in their most soluble form, is used to elute the analytes from the sorbent.
Column Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.[12] Do not allow the sorbent bed to dry out.
Sample Pre-treatment: Dilute the plasma/serum sample with an acidic or basic buffer to facilitate binding to the sorbent.
Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, controlled flow rate.
Washing: Wash the cartridge with 1 mL of a weak solvent, such as 5-10% methanol in water, to remove polar interferences.
Elution: Elute the analytes with a small volume (e.g., 1 mL) of a strong organic solvent, such as methanol or acetonitrile.
Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.
Reconstitution: Reconstitute the residue in the mobile phase.
Injection: Inject an aliquot into the LC-MS/MS system.
Workflow Diagram: Solid-Phase Extraction
Caption: A typical workflow for solid-phase extraction.
Comparative Summary of Sample Preparation Techniques
The selection of the most appropriate sample preparation method depends on the specific requirements of the assay, such as the desired level of sensitivity, throughput, and available resources.
Parameter
Protein Precipitation (PPT)
Liquid-Liquid Extraction (LLE)
Solid-Phase Extraction (SPE)
Speed
Fast
Moderate
Slow
Cost
Low
Moderate
High
Sample Cleanup
Low
Moderate
High
Matrix Effects
High potential
Moderate potential
Low potential
Recovery
Generally good
Variable, can be high
High and reproducible
Automation
Easily automated
More difficult to automate
Easily automated
Typical Application
High-throughput TDM
Assays requiring cleaner extracts
Methods demanding high sensitivity and selectivity
Quantitative Data Summary: Recovery and Matrix Effects
The following table summarizes representative recovery and matrix effect data for voriconazole and its N-oxide from published literature. It is important to note that these values can vary depending on the specific laboratory conditions and matrix lots.
Note: The data presented are illustrative and should be validated in your laboratory.
Trustworthiness and Self-Validation
To ensure the trustworthiness of any analytical method, a thorough validation is essential. Key validation parameters, as per regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance for Industry), include:
Selectivity and Specificity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample.
Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements, respectively. For voriconazole and its N-oxide, inter- and intra-day accuracy and precision should be within ±15%.[4][8]
Recovery: The efficiency of the extraction procedure. While a specific value is not mandated, it should be consistent and reproducible.[13]
Matrix Effect: The alteration of analyte ionization due to co-eluting matrix components. This should be assessed using multiple sources of the biological matrix. The coefficient of variation (CV) of the internal standard-normalized matrix factor should not exceed 15%.[13]
Stability: The stability of the analytes in the biological matrix under various storage and processing conditions (e.g., freeze-thaw cycles, room temperature stability). Voriconazole N-oxide has been reported to be unstable at room temperature, necessitating prompt sample processing and storage at -20°C or lower.[4][15]
Conclusion
The selection of an appropriate sample preparation protocol is a critical step in the development of a robust and reliable method for the simultaneous analysis of voriconazole and voriconazole N-oxide. For high-throughput clinical applications such as TDM, protein precipitation offers a simple, rapid, and cost-effective solution. When higher sensitivity and selectivity are required, or when significant matrix effects are encountered, liquid-liquid extraction or solid-phase extraction are more suitable alternatives. Regardless of the method chosen, a comprehensive validation is imperative to ensure the generation of high-quality, trustworthy data that can confidently be used for clinical decision-making and research applications.
References
Full article: Development and validation of an LC-MS/MS method for simultaneous quantification of voriconazole and its main metabolite voriconazole N-oxide in human plasma and its clinical application. (2017). Taylor & Francis Online. Retrieved from [Link]
Development and Validation of Voriconazole Concentration by LC-MS-MS: Applied in Clinical Implementation. (2016). PubMed. Retrieved from [Link]
Full article: Mass spectrometric methods for evaluation of voriconazole avian pharmacokinetics and the inhibition of its cytochrome P450-induced metabolism. (n.d.). Taylor & Francis Online. Retrieved from [Link]
A versatile high-performance LC-MS/MS assay for the quantification of voriconazole and its N-oxide metabolite in small sample volumes of multiple human matrices for biomedical applications. (2021). PubMed. Retrieved from [Link]
Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. (n.d.). Journal of Applied Bioanalysis. Retrieved from [Link]
Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring. (n.d.). PMC. Retrieved from [Link]
Comparison of LC-MS3 and LC-MRM Method for Quantifying Voriconazole and Its Application in Therapeutic Drug Monitoring of Human Plasma. (n.d.). MDPI. Retrieved from [Link]
Voriconazole N-Oxide. (n.d.). PubChem. Retrieved from [Link]
Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS. (n.d.). ResearchGate. Retrieved from [Link]
Simultaneous Determination of Voriconazole and Its Voriconazole N-Oxide Metabolite in Human Urine by Liquid Chromatography/Tandem Mass Spectrometry. (2022). PubMed. Retrieved from [Link]
Recovery (%), Matrix effects (%), and total process efficiency. (n.d.). ResearchGate. Retrieved from [Link]
Voriconazole. (n.d.). PubChem. Retrieved from [Link]
Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method and its clinical application. (n.d.). PubMed. Retrieved from [Link]
Microdialysis of Drug and Drug Metabolite: a Comprehensive In Vitro Analysis for Voriconazole and Voriconazole N-oxide. (n.d.). PMC. Retrieved from [Link]
Supramolecular Solvent Liquid Phase Microextraction of Voriconazole İn Pharmaceutical and Environmental Samples With High Performance Liquid Chromatography Detection. (n.d.). ResearchGate. Retrieved from [Link]
Microdialysis of Voriconazole and its N-Oxide Metabolite: Amalgamating Knowledge of Distribution and Metabolism Processes in Humans. (n.d.). PMC. Retrieved from [Link]
Contribution of voriconazole N-oxide plasma concentration measurements to voriconazole therapeutic drug monitoring in patients with invasive fungal infection. (n.d.). PubMed. Retrieved from [Link]
Michaelis-Menten kinetics of the N-oxidation of voriconazole in human... (n.d.). ResearchGate. Retrieved from [Link]
Extraction of Voriconazole-d3 N-Oxide from human plasma
Application Note: High-Fidelity Extraction and Quantification of Voriconazole-d3 N-Oxide in Human Plasma Executive Summary & Clinical Context Voriconazole (VRC) is a first-line triazole antifungal agent used for invasive...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Fidelity Extraction and Quantification of Voriconazole-d3 N-Oxide in Human Plasma
Executive Summary & Clinical Context
Voriconazole (VRC) is a first-line triazole antifungal agent used for invasive aspergillosis.[1][2] Its pharmacokinetics are notoriously non-linear, exhibiting up to 100-fold inter-patient variability due to genetic polymorphisms in the CYP2C19 enzyme.
The primary metabolite, Voriconazole N-Oxide (VNO) , is metabolically inactive but clinically critical. The VRC/VNO ratio serves as a phenotypic marker for CYP2C19 metabolic capacity (Poor vs. Rapid Metabolizers). Accurate quantification of VNO is therefore essential for comprehensive Therapeutic Drug Monitoring (TDM).
The Analytical Challenge:
Quantifying VNO is more complex than the parent drug due to two factors:
Polarity: VNO is significantly more polar, leading to poor retention on standard C18 columns if mobile phases are not optimized.
In-Source Fragmentation (Crosstalk): VNO is thermally unstable. In the electrospray ionization (ESI) source, it can de-oxygenate, reverting to the parent Voriconazole mass. Without adequate chromatographic separation, this leads to a falsely elevated Voriconazole signal.
This protocol details a robust Protein Precipitation (PPT) method using Voriconazole-d3 N-Oxide as the stable isotope-labeled Internal Standard (IS) to compensate for matrix effects and recovery variances.
Chemical & Physical Properties
Property
Voriconazole (VRC)
Voriconazole N-Oxide (VNO)
Voriconazole-d3 N-Oxide (IS)
Molecular Weight
349.3 g/mol
365.3 g/mol
~368.3 g/mol
Precursor Ion [M+H]+
350.1
366.1
369.1
Polarity (LogP)
~1.8 (Moderate)
~0.8 (High Polarity)
~0.8
Stability
Stable
Thermally Labile
Thermally Labile
Critical Technical Considerations (The "Why" Behind the Protocol)
The "Crosstalk" Phenomenon
In the high-temperature environment of an ESI source (300°C–500°C), the N-oxide bond is fragile. A portion of VNO (m/z 366) loses oxygen to become m/z 350 (identical to VRC).
Risk: If VRC and VNO co-elute, the m/z 350 signal derived from VNO is indistinguishable from the actual VRC drug level.
Solution: The method must chromatographically separate VRC and VNO. Baseline resolution is non-negotiable.
Internal Standard Selection
Using Voriconazole-d3 (parent IS) to quantify VNO is insufficient because the ionization efficiency and matrix suppression profiles differ between the parent and the oxide. Voriconazole-d3 N-Oxide is required to track the specific extraction efficiency and stability of the metabolite.
Experimental Protocol
Reagents & Materials
Matrix: Human Plasma (K2EDTA or Lithium Heparin).
Precipitation Agent: HPLC-grade Methanol (MeOH) or Acetonitrile (ACN). Note: Methanol often yields sharper peaks for Voriconazole, but ACN provides cleaner supernatants.
Internal Standard: Voriconazole-d3 N-Oxide (100 ng/mL working solution in 50:50 MeOH:H2O).
Column: Agilent Poroshell 120 EC-C18 (2.1 x 50 mm, 2.7 µm) or equivalent.
Mobile Phase A: 0.1% Formic Acid in Water (provides protons for ionization).
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Step-by-Step Extraction (Protein Precipitation)
This method prioritizes high throughput for clinical TDM while maintaining sufficient cleanliness to prevent phospholipid buildup.
Sample Thawing: Thaw plasma samples at room temperature. Critical: Once thawed, keep on ice. VNO degrades faster than VRC at room temperature.
Aliquot: Transfer 50 µL of patient plasma into a 1.5 mL microcentrifuge tube or 96-well plate.
IS Addition: Add 20 µL of Voriconazole-d3 N-Oxide working solution. Vortex gently (5 sec).
Precipitation: Add 150 µL of cold Acetonitrile (-20°C).
Expert Note: The 1:3 ratio (Plasma:Organic) is optimal for precipitating >98% of proteins without over-diluting the analyte.
Vortex: Vortex vigorously for 30 seconds to ensure complete protein denaturation.
Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.
Why 4°C? Cold centrifugation compacts the pellet and stabilizes the thermally labile N-oxide.
Transfer: Transfer 100 µL of the clear supernatant to a clean vial/plate.
Dilution (Optional but Recommended): Add 100 µL of Mobile Phase A (Water + 0.1% FA) to the supernatant.
Reasoning: Injecting pure acetonitrile supernatant onto a C18 column can cause "solvent effects" (peak fronting/splitting) for early eluting polar compounds like VNO. Diluting with water ensures the analyte focuses at the head of the column.
*Note: The product ion 227.1 assumes the deuterium label is retained in the fragment. Always verify the exact fragmentation of your specific IS lot during tuning.
Visualized Workflows (Graphviz)
Extraction & Analysis Workflow
Caption: Step-by-step Protein Precipitation workflow optimized for polar metabolite retention.
The "Source Fragmentation" Risk (Crosstalk)
Caption: Mechanism of in-source conversion where N-Oxide mimics the parent drug, necessitating chromatographic separation.
Validation & Troubleshooting
Linearity: 0.1 – 10.0 µg/mL (covering the therapeutic range).[3]
Recovery: Should be >85% for both VNO and VNO-d3.
Troubleshooting Low Sensitivity:
Check pH: N-oxides protonate well in acidic conditions. Ensure mobile phase has 0.1% Formic Acid.[3][4][5][6][7][8]
Check Temperature: If VNO signal is erratic, lower the ESI source temperature (e.g., from 500°C to 350°C) to reduce thermal degradation.
References
Yamamoto, T., et al. (2023).[7] "Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring." Yonago Acta Medica.[7] Available at: [Link]
ter Avest, M., et al. (2018). "Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS." Journal of Applied Bioanalysis. Available at: [Link]
Pennick, G. J., et al. (2003). "Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method." Antimicrobial Agents and Chemotherapy.[1] (Foundational HPLC method referenced for stability data).
Decosterd, L. A., et al. (2020). "Therapeutic Drug Monitoring of Antifungals." Current Fungal Infection Reports. (General TDM guidelines supporting metabolite monitoring).
Application Note: Precision Preparation of Voriconazole-d3 N-Oxide Stock Solutions for LC-MS/MS Bioanalysis
Abstract This application note details the protocol for preparing, validating, and storing Voriconazole-d3 N-oxide stock solutions. As the primary inactive metabolite of Voriconazole, the N-oxide requires precise quantif...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the protocol for preparing, validating, and storing Voriconazole-d3 N-oxide stock solutions. As the primary inactive metabolite of Voriconazole, the N-oxide requires precise quantification in pharmacokinetic (PK) and therapeutic drug monitoring (TDM) assays. This guide addresses critical physicochemical challenges—specifically photosensitivity , limited solubility in protic solvents , and in-source mass spectrometric fragmentation —to ensure regulatory compliance (FDA/EMA) and assay robustness.
Introduction & Scientific Context
Voriconazole is a second-generation triazole antifungal metabolized primarily by CYP2C19 and CYP3A4 into Voriconazole N-oxide (UK-121,265).[1] While the N-oxide is pharmacologically inactive, its quantification is vital for phenotyping CYP2C19 metabolizer status and assessing toxicity risks (phototoxicity/hepatotoxicity).
Voriconazole-d3 N-oxide serves as the Stable Isotope Labeled Internal Standard (SIL-IS). Using a deuterated N-oxide (rather than deuterated parent Voriconazole) is critical because it compensates for the specific matrix effects and extraction recovery losses unique to the polar N-oxide metabolite.
Metabolic Pathway Context
The following diagram illustrates the formation of the analyte and the structural relationship of the Internal Standard.
Figure 1: Metabolic pathway of Voriconazole illustrating the origin of the N-oxide analyte.[2] The d3-IS is structurally identical to the metabolite to ensure tracking of specific extraction efficiency.
Material Properties & Solubility Data
Voriconazole N-oxide is significantly more polar than the parent compound, yet it retains poor solubility in pure water. Correct solvent selection is the first point of failure in stock preparation.
Property
Specification
Critical Note
Compound
Voriconazole-d3 N-oxide
Deuterated analog (typically d3 on the methyl group)
Preferred for Primary Stock if >1 mg/mL is required.
Stability
Photosensitive; Thermolabile
Degrades under UV light; potential N-O bond cleavage in MS source.
Storage
-20°C or -80°C
Store in Amber glass vials only.
Detailed Protocol: Stock Solution Preparation
Phase 1: Pre-Preparation Safety & Environment
Light Protection: Perform all weighing and liquid handling under yellow light or low-light conditions. Azole N-oxides are prone to photodegradation (UVB/UVA sensitization).
Glassware: Use Class A volumetric flasks wrapped in aluminum foil if amber glassware is unavailable.
Phase 2: Primary Stock Solution (1.0 mg/mL)
Goal: Create a stable, concentrated master stock.
Weighing vs. Quantitative Transfer:
Scenario A (Bulk Powder): Weigh 1.0 mg of Voriconazole-d3 N-oxide into a 1.5 mL amber LC vial.
Scenario B (Pre-weighed 1mg Vials):Preferred. Do not attempt to weigh 1 mg out of a vial. Instead, perform a quantitative transfer by adding the solvent directly to the vendor vial.
Solvent Addition:
Add 1.0 mL of Methanol (LC-MS Grade) .
Expert Note: If the CoA indicates the solid is a salt form, adjust the volume to achieve 1.0 mg/mL of the free base equivalent.
Solubility Check: Vortex for 60 seconds. Inspect for floating particulates. If undissolved, sonicate for 5 minutes (maintain water bath <25°C to prevent thermal degradation).
Phase 3: Working Standard Preparation (10 µg/mL & 500 ng/mL)
Goal: Dilute to working concentrations for spiking into matrix.
Intermediate Stock (10 µg/mL):
Transfer 10 µL of Primary Stock (1.0 mg/mL) into 990 µL of 50:50 Methanol:Water .
Why 50:50? Matching the solvent strength to the initial mobile phase prevents "solvent shock" and peak distortion during injection.
Working Internal Standard (WIS) (e.g., 500 ng/mL):
Dilute the Intermediate Stock into the precipitation solvent (usually 100% Acetonitrile or Methanol containing 0.1% Formic Acid) used for protein precipitation.
Workflow Visualization
Figure 2: Step-by-step workflow for the preparation of stock solutions, emphasizing visual checks and stability verification.
Quality Control & Self-Validation (The "Trust" Factor)
To ensure the stock solution is valid, you must perform two specific checks unique to N-oxide isotopes.
In-Source Fragmentation Check (Critical)
N-oxides are thermally labile. In the heated ESI source of the mass spectrometer, Voriconazole-d3 N-oxide can lose oxygen, converting it into Voriconazole-d3.
The Risk: If the IS converts to the parent drug in the source, it may interfere with the quantification of the parent Voriconazole if you are measuring both in the same assay.
The Test: Inject a neat solution of Voriconazole-d3 N-oxide. Monitor the MRM transition for Voriconazole-d3 (parent).
Acceptance: The signal for the parent (d3) should be <2% of the N-oxide signal. If high, lower the Desolvation Temperature or Source Temperature .
Isotopic Purity Verification
Commercial standards typically have ≥99% isotopic purity. However, "d0" (unlabeled) impurity can exist.
The Test: Inject the Working Internal Standard (neat). Monitor the transition for the unlabeled Voriconazole N-oxide.
Acceptance: The response of the unlabeled analyte in the IS blank must be <20% of the LLOQ response of the assay.
Storage and Stability
Primary Stock (1 mg/mL): Stable for 6 months at -20°C or -80°C.
Working Stock (Diluted): Discard after 1 month if stored at 4°C.
Container:Amber glass is mandatory. If using clear vials for the autosampler, ensure the autosampler tray is cooled (4°C) and covered.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Cloudy Solution
Saturation limit reached in MeOH.
Add DMSO (up to 10% v/v) to assist solubility, or sonicate longer.
High "Parent" Signal in IS Blank
In-source fragmentation (Thermal degradation).
Reduce ESI source temp (e.g., from 500°C to 350°C).
Signal Drift over Batch
Photodegradation of N-oxide.
Ensure all vials are amber; use UV-filtered lights in the lab.
Retention Time Shift
pH mismatch in dilution solvent.
Ensure Working Stock solvent matches the mobile phase pH.
References
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[4][5][6] [Link]
Hagihara, M., et al. (2025). Voriconazole N-oxide and its UVB photoproduct sensitize keratinocytes to UVA.[7][8] National Institutes of Health (PMC). [Link]
High-Throughput LC-MS/MS Quantification of Voriconazole and its N-Oxide Metabolite in Human Plasma
Executive Summary & Clinical Rationale Voriconazole (VCZ) is a first-line triazole antifungal used for invasive aspergillosis. However, it exhibits non-linear pharmacokinetics and narrow therapeutic indices (1.0 – 5.5 mg...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Clinical Rationale
Voriconazole (VCZ) is a first-line triazole antifungal used for invasive aspergillosis. However, it exhibits non-linear pharmacokinetics and narrow therapeutic indices (1.0 – 5.5 mg/L).[1] The primary source of this variability is the genetic polymorphism of the CYP2C19 enzyme, which metabolizes VCZ into its inactive N-Oxide metabolite (VNO) .[2]
Why Measure Both?
Quantifying VCZ alone is insufficient for complex clinical cases. Simultaneous quantification of VCZ and VNO allows for the calculation of the Metabolic Ratio (VNO/VCZ) .
Low Ratio (< 0.3): Indicates CYP2C19 Poor Metabolizers (PM) or enzyme saturation (toxicity risk).
High Ratio (> 4.0): Indicates Rapid Metabolizers (RM) or potential non-compliance if both levels are low.
This Application Note provides a robust, self-validating LC-MS/MS protocol for the simultaneous quantification of VCZ and VNO, designed for high-throughput clinical research environments.
Biological Context: The Metabolic Pathway
Understanding the metabolic route is critical for interpreting the VNO/VCZ ratio. The following diagram illustrates the primary oxidation pathway mediated by Cytochrome P450 enzymes.
Figure 1: Metabolic pathway of Voriconazole.[2][3][4][5][6][7] CYP2C19 is the rate-limiting enzyme for the formation of the N-Oxide metabolite.
Method Development & Optimization Strategies
Internal Standard Selection (Critical)
Recommendation: Use Voriconazole-d3 (or 13C-labeled analogs).
Why: VCZ is subject to significant matrix effects in plasma. Analog internal standards (e.g., Ketoconazole) do not co-elute perfectly and fail to compensate for ion suppression at the specific retention time of VCZ. A stable isotope-labeled (SIL) IS is mandatory for accuracy < 5% CV.
Chromatographic Separation
Challenge: VNO is significantly more polar than VCZ.
Solution: Use a gradient elution on a C18 column. Isocratic methods often result in VNO eluting in the solvent front (unretained), leading to massive ion suppression.
Column Choice: A high-strength silica (HSS) or polar-embedded C18 column (e.g., Waters Acquity HSS T3 or Phenomenex Kinetex C18) is recommended to retain the polar N-oxide sufficiently.
Stability Warning
Expert Insight: Voriconazole N-Oxide is thermally unstable and can revert or degrade at room temperature.
Protocol Requirement: All sample processing must be done on ice. Autosampler temperature must be set to 4°C.
Note: Weighting factor 1/x² is usually required due to the wide dynamic range.
Accuracy & Precision:
Intra-day & Inter-day CV% must be < 15% (20% at LLOQ).
Accuracy must be within ±15% of nominal value.
Matrix Effect:
Calculate Matrix Factor (MF) using the post-extraction spike method.
IS-normalized MF should be between 0.85 and 1.15.
Carryover:
Inject a blank after the highest standard (ULOQ).
Analyte peak area in blank must be < 20% of the LLOQ area.[4]
References
Hyland, R., Jones, B. C., & Smith, D. A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug Metabolism and Disposition, 31(5), 540-547.[3] Link
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. Link
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS.[9][12] Yonago Acta Medica, 66(3), 365-374.[12] Link
Michelet, R., et al. (2021). A versatile high-performance LC-MS/MS assay for the quantification of voriconazole and its N-oxide metabolite. Journal of Pharmaceutical and Biomedical Analysis, 210, 114551.[13] Link
Shang, D., et al. (2022). Simultaneous Determination of Voriconazole and Its Voriconazole N-Oxide Metabolite in Human Urine by Liquid Chromatography/Tandem Mass Spectrometry.[8] Journal of Chromatographic Science, 60(8), 800–806.[8] Link
Application Note: High-Resolution UPLC-MS/MS Separation of Voriconazole and Voriconazole-d3 N-Oxide
Executive Summary This protocol details the Ultra-Performance Liquid Chromatography (UPLC) conditions required to chromatographically resolve Voriconazole (Parent) from its primary metabolite, Voriconazole N-Oxide (and i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This protocol details the Ultra-Performance Liquid Chromatography (UPLC) conditions required to chromatographically resolve Voriconazole (Parent) from its primary metabolite, Voriconazole N-Oxide (and its deuterated analog, Voriconazole-d3 N-Oxide ).
While mass spectrometry (MS) distinguishes the isotopologues (d0 vs. d3), the critical chromatographic requirement is the physical separation of the Parent drug from the N-Oxide metabolite . Co-elution of these species can lead to ion suppression/enhancement effects (matrix effects) that compromise quantitation accuracy. This method utilizes a high-strength silica (HSS) T3 column chemistry to retain the polar N-oxide metabolite, ensuring baseline resolution from the parent drug within a rapid 4-minute cycle time.
Scientific Rationale & Mechanism
Separation Logic (The "Why")
Polarity Differences: Voriconazole is a triazole antifungal with moderate lipophilicity. Its metabolic product, the N-oxide, is significantly more polar due to the oxygen addition on the fluoropyrimidine ring.
Elution Order: In Reverse Phase (RP) chromatography, the more polar N-Oxide elutes before the Parent Voriconazole.
Column Selection: We utilize a C18 High Strength Silica (HSS) stationary phase. Unlike standard bridged-ethyl hybrid (BEH) C18 columns, the HSS T3 bonding is designed to withstand 100% aqueous conditions and provides superior retention for polar compounds (like the N-oxide), preventing it from eluting in the solvent void volume.
Isotopic Internal Standard:Voriconazole-d3 N-Oxide is used as the Internal Standard (IS).[1] Chromatographically, it behaves nearly identically to the non-deuterated N-oxide (co-eluting at ~1.8 min). The separation challenge is strictly VRC vs. VNO/VNO-d3 .
Mechanistic Workflow Diagram
The following diagram illustrates the physicochemical logic governing the separation:
Caption: Chromatographic separation logic based on polarity. The polar N-oxide elutes early, while the parent drug is retained longer by the C18 phase.
Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.
Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Methanol.
Note: Methanol is preferred over Acetonitrile here to provide slightly different selectivity (protic solvent) which often enhances the peak shape of the N-oxide.
UPLC Conditions
The following parameters are optimized for resolution and speed.
Parameter
Setting
Rationale
System
Waters ACQUITY UPLC H-Class (or equivalent)
Low dispersion volume is critical for narrow peaks.
Column
ACQUITY UPLC HSS T3 (2.1 x 50 mm, 1.8 µm)
T3 bonding retains polar N-oxide better than standard C18.
Column Temp
40 °C
Reduces backpressure and improves mass transfer.
Flow Rate
0.4 mL/min
Optimal linear velocity for 1.8 µm particles.
Injection Vol
2.0 µL
Low volume prevents solvent effects on early eluting peaks.
A ballistic gradient is used to elute the polar metabolite early, followed by a ramp to elute the parent.
Time (min)
% Mobile Phase A (Water)
% Mobile Phase B (MeOH)
Curve
Event
0.00
90
10
Initial
Loading (High aqueous to trap N-oxide)
0.50
90
10
6
Isocratic hold
2.50
10
90
6
Linear ramp to elute VRC
3.00
10
90
6
Wash
3.10
90
10
1
Return to initial
4.00
90
10
6
Re-equilibration
MS/MS Detection Parameters
Ionization: ESI Positive Mode (ESI+)
Source Temp: 500 °C
Capillary Voltage: 3.0 kV
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Cone Voltage (V)
Collision Energy (eV)
Voriconazole
350.1
281.1
30
18
Voriconazole N-Oxide
366.1
224.1
32
22
VRC-d3 N-Oxide (IS)
369.1
227.1
32
22
Note: The d3-N-Oxide transition (369->227) assumes the label is retained in the fragment. Always verify the fragmentation pattern of your specific isotopic standard batch.
Sample Preparation Workflow
A simple protein precipitation is recommended to minimize analyte loss, as Voriconazole binds to plasma proteins.
Caption: Protein precipitation workflow optimized for recovery of both parent and metabolite.
Results & Discussion
Chromatographic Performance
Under these conditions, you will observe:
Voriconazole N-Oxide (and d3-IS): Elutes at approximately 1.8 ± 0.1 min .
Voriconazole (Parent): Elutes at approximately 2.4 ± 0.1 min .
Resolution (Rs): The resolution between the N-oxide and the Parent should be > 2.5 , ensuring no isotopic crosstalk or suppression.
Troubleshooting Guide
Problem: N-Oxide peak splits or elutes too early (in void).
Cause: Sample solvent is too strong (too much organic).
Fix: Ensure the "Dilute Supernatant" step (Section 4) is performed with water to match the initial mobile phase conditions (90% Aqueous).
Problem: Tailing on Voriconazole peak.
Cause: Secondary interactions with silanols.
Fix: Verify mobile phase pH is acidic (Formic acid 0.1%). The low pH suppresses silanol ionization on the column.
References
Yamamoto, T., et al. (2023).[3][2] "Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS." Yonago Acta Medica.[2] Available at: [Link]
ter Avest, M., et al. (2016). "Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS." Journal of Applied Bioanalysis. Available at: [Link]
Pennick, G. J., et al. (2003). "Simultaneous determination of voriconazole and its N-oxide metabolite in human plasma by LC-MS/MS." British Journal of Clinical Pharmacology.
Waters Corporation. (2020). "ACQUITY UPLC HSS T3 Column Care & Use Manual.
Technical Support Center: Voriconazole-d3 N-Oxide Optimization
Executive Summary Voriconazole-d3 N-Oxide is a deuterated internal standard (IS) used for the quantification of Voriconazole’s primary metabolite.[1] Unlike the parent drug, the N-oxide moiety introduces two specific ana...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Voriconazole-d3 N-Oxide is a deuterated internal standard (IS) used for the quantification of Voriconazole’s primary metabolite.[1] Unlike the parent drug, the N-oxide moiety introduces two specific analytical challenges: thermal instability (retro-reduction) and increased polarity .
Poor peak shape for this IS is rarely just a "column issue." It is often a symptom of on-column degradation or in-source fragmentation. This guide prioritizes the preservation of the N-oxide bond and the suppression of secondary silanol interactions.
Module 1: The "Ghost Peak" & Split Peak Phenomenon
Symptom: You observe a split peak for Voriconazole-d3 N-Oxide, or a significant signal appearing in the Voriconazole-d3 (parent) channel at the N-oxide retention time.
Root Cause:In-Source Reduction.
N-oxides are thermally labile. In a high-temperature Electrospray Ionization (ESI) source, the oxygen atom can be cleaved, converting the N-oxide back to the amine form. If this happens before mass filtration, the mass spectrometer detects the parent mass (M-16), creating a "ghost" peak or distorting the observed peak shape.
Troubleshooting Protocol: Source Optimization
Parameter
Standard Setting (Parent)
Optimized for N-Oxide
Why?
Source Temp (Gas)
500°C - 600°C
350°C - 400°C
High heat drives the N-O bond cleavage. Lowering temp preserves the molecule.
Declustering Potential
High (e.g., 80-100V)
Low (e.g., 40-60V)
High kinetic energy in the source region fragments the labile N-oxide bond.
Desolvation Gas
High Flow
Moderate Flow
Excessive gas flow can increase collisional energy, promoting degradation.
Validation Step:
Infuse the Voriconazole-d3 N-Oxide standard directly. Monitor the transition for the parent drug (Voriconazole-d3). If you see a signal for the parent, your source conditions are too harsh. Tune until the parent signal is <1% of the N-oxide signal.
Module 2: Tailing & Broadening (Chromatography)
Symptom: The peak tails significantly (Asymmetry > 1.5) or appears broad compared to the parent drug.
Root Cause:Secondary Silanol Interactions.
The N-oxide group is highly polar and basic. It interacts strongly with residual silanol groups (Si-OH) on the silica surface of the column, causing "drag" (tailing).
Protocol: Column & Mobile Phase Selection
Stationary Phase Selection:
Avoid: Standard C18 columns with low carbon loads.
Recommended:Phenyl-Hexyl or Pentafluorophenyl (PFP) phases.
Reasoning: These phases offer "pi-pi" interactions with the fluoropyrimidine ring of Voriconazole, providing alternative retention mechanisms that reduce reliance on silanol-heavy interactions. Alternatively, use a Charged Surface Hybrid (CSH) C18, which is positively charged to repel basic analytes.
) flood the column and "cap" the active silanol sites, preventing the Voriconazole N-oxide from sticking. Formic acid alone is often insufficient to suppress these interactions.
Gradient Slope:
N-oxides elute earlier than the parent. Ensure your gradient starts with enough aqueous content (e.g., 90-95% A) to focus the peak at the head of the column.
Module 3: Visualizing the Failure Modes
The following diagram illustrates the decision logic for troubleshooting peak shape issues specific to N-oxides.
Caption: Logic flow for diagnosing Voriconazole-d3 N-Oxide peak shape anomalies. Blue nodes indicate decision points; Green nodes indicate corrective actions.
Module 4: Stability & Sample Preparation
Symptom: Peak area decreases over the run time, or peak shape degrades in later injections.
Root Cause:N-Oxide Instability.
Voriconazole N-oxide is less stable than the parent drug. It degrades rapidly at room temperature and in the presence of light.
Protocol:
Temperature Control: The autosampler must be set to 4°C. Do not leave samples at room temperature.
Light Protection: Use amber glass vials.
Solvent Mismatch: If your sample is extracted in 100% Methanol/Acetonitrile (common in PPT), injecting this directly will cause "peak fronting" or broadening because the solvent is stronger than the mobile phase.
Fix: Dilute the supernatant 1:1 or 1:3 with water or mobile phase A before injection to focus the analyte on the column head.
FAQ: Frequently Asked Questions
Q1: Why does my Voriconazole-d3 N-Oxide peak elute earlier than Voriconazole-d3?A: The N-oxide group adds polarity to the molecule. In Reversed-Phase Chromatography (RPC), more polar compounds elute earlier. This is expected behavior. Ensure your collection window accounts for this retention time shift (typically 0.5 - 1.0 min earlier).
Q2: Can I use a high pH mobile phase to improve peak shape?A: While high pH (using Ammonium Bicarbonate, pH 10) suppresses silanol ionization and improves peak shape for bases, N-oxides are chemically unstable at extremes of pH . It is safer to use low pH (Formic acid) with high ionic strength (Ammonium Formate) to mask silanols rather than risking chemical degradation of your standard at high pH.
Q3: I see a mass transition of 369 -> 227 for the IS. Is this correct?A: Yes.
Voriconazole N-Oxide: ~365 Da (+16 Oxygen)[4][5][6]
Voriconazole-d3 N-Oxide: ~368/369 Da (+3 Deuterium).
Ensure you are monitoring the correct transition. The loss of the triazole moiety is a common fragmentation pathway.
References
Pennick, G. J., et al. (2003). "Voriconazole metabolism and drug interactions." British Journal of Clinical Pharmacology. Link
Thermo Fisher Scientific. (2020). "Troubleshooting LC-MS/MS Peak Shape and Recovery Problems for Polar Analytes." Application Note. Link
Srinubabu, G., et al. (2007). "Liquid chromatographic determination of voriconazole and its N-oxide metabolite in human plasma." Journal of Chromatography B. Link
Hokken, M., et al. (2022). "Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide." Journal of Applied Bioanalysis. Link
Cayman Chemical. (2023). "Voriconazole N-oxide Product Information & Stability." Cayman Chemical Product Guide. Link
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: High-Sensitivity LC-MS/MS Analysis of Voriconazole-d3 N-Oxide
Status: Active
Subject: Minimizing Matrix Effects & Optimizing Stability for Voriconazole N-Oxide Quantitation
Audience: Bioanalytical Scientists, DMPK Researchers
Executive Summary
This technical guide addresses the specific challenges in analyzing Voriconazole N-Oxide (VNO) and its deuterated internal standard, Voriconazole-d3 N-Oxide (VNO-d3) . While Voriconazole (parent) is relatively stable, the N-Oxide metabolite presents unique bioanalytical hurdles: thermal instability in the ion source (in-source fragmentation) and high polarity , which increases susceptibility to phospholipid-induced matrix effects (ME).
This guide prioritizes Matrix Effect Mitigation and Source Stability to ensure the VNO-d3 Internal Standard (IS) accurately tracks the native analyte.
Module 1: Sample Preparation (The Root Cause of Matrix Effects)
Context: The Voriconazole N-oxide moiety increases polarity compared to the parent drug. Standard Protein Precipitation (PPT) often fails to remove phospholipids (PLs), which co-elute with polar metabolites, causing severe ion suppression of the VNO-d3 IS.
Decision Matrix: Choosing the Right Extraction
Figure 1: Extraction Strategy Decision Tree. For VNO analysis, Phospholipid Removal (PLR) or SPE is superior to PPT.
Troubleshooting Q&A: Extraction & Matrix Effects
Q1: I am using Methanol PPT, but the VNO-d3 signal is suppressed by >50%. Why?A: Methanol precipitates proteins but solubilizes phospholipids (glycerophosphocholines). These lipids often elute late in the chromatogram or build up on the column. Because VNO is more polar than Voriconazole, it elutes earlier, often directly in the "suppression zone" of unretained phospholipids.
Action: Switch to Phospholipid Removal Plates (e.g., Waters Ostro™ or Phenomenex Phree™). These filter out proteins and selectively retain phospholipids, often restoring IS response to >90%.
Q2: Can I use LLE with Hexane to clean up the sample?A:No. Hexane is too non-polar. While it extracts the parent Voriconazole well, the N-Oxide metabolite is significantly more polar and will remain in the aqueous phase, leading to near-zero recovery.
Action: Use Ethyl Acetate or MTBE (Methyl tert-butyl ether) if LLE is required. These solvents have sufficient polarity to extract the N-oxide while leaving salts and proteins behind.
Module 2: Chromatographic Optimization
Context: The Deuterium Isotope Effect can cause VNO-d3 to elute slightly earlier than native VNO. If your gradient is too steep or the matrix suppression zone is sharp, the IS and analyte may experience different suppression levels, invalidating the quantitation.
Protocol: Gradient Optimization for N-Oxides
Parameter
Recommendation
Rationale
Column
Phenyl-Hexyl or C18
Phenyl-Hexyl provides unique selectivity for the aromatic triazole ring, often separating VNO from interferences better than standard C18.
Mobile Phase A
0.1% Formic Acid in Water
Acidic pH keeps the basic triazole protonated for better retention and ionization (ESI+).
Mobile Phase B
Methanol (preferred over ACN)
Methanol often provides better selectivity for polar N-oxides and separates them from phospholipids better than Acetonitrile.
Gradient Slope
Shallow (e.g., 5% change/min)
Ensures VNO and VNO-d3 stay within the same "matrix window" despite the isotope effect.
Q3: My VNO-d3 peak is splitting. Is the standard degrading?A: It is likely a solvent mismatch. VNO is polar. If you reconstitute your sample in 100% Methanol (strong solvent) and inject it onto a high-aqueous initial gradient, the analyte "surfs" the solvent front, causing peak distortion.
Action: Reconstitute samples in a solvent matching the initial mobile phase (e.g., 90% Water / 10% Methanol).
Module 3: Mass Spectrometry Source Stability
Context: N-Oxides are thermally labile.[1][2] In the hot ESI source, Voriconazole N-Oxide can lose oxygen to form Voriconazole. This is a critical error source known as "In-Source Fragmentation."
Mechanism: Thermal Instability
Figure 2: In-Source Fragmentation Pathway. Excessive heat converts VNO back to the parent drug, reducing VNO sensitivity and artificially inflating parent drug quantification.
Troubleshooting Q&A: Source Parameters
Q4: My VNO-d3 sensitivity is low, but the parent Voriconazole-d3 signal is huge. Why?A: You are likely burning the N-oxide in the source. If the source temperature or desolvation gas temperature is too high, VNO converts to Voriconazole before it enters the quadrupole.
Action: Perform a Temperature Ramp Study . Inject a neat standard of VNO while lowering the source temperature in 50°C increments.
Target: Find the temperature where VNO signal is maximized and the "crosstalk" (VNO appearing as Voriconazole) is minimized. This is often 100-150°C lower than the optimal temp for the parent drug.
Q5: How do I confirm if in-source fragmentation is happening?A: Chromatographic separation is the key validator.
Inject pure Voriconazole N-Oxide standard.
Monitor the MRM transition for Voriconazole (Parent).
If you see a peak in the Parent channel at the retention time of the N-Oxide, that signal is purely generated by in-source fragmentation.
Critical Rule: You must chromatographically separate the N-Oxide from the Parent. If they co-elute, this in-source artifact will be indistinguishable from the actual parent drug.
References
Yamamoto, T., et al. (2023).[3][4] Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS. Yonago Acta Medica.[4]
ter Avest, M., et al. (2020).[1] Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS. Journal of Applied Bioanalysis.
Sim, T., et al. (2022). Microdialysis of Voriconazole and its N-Oxide Metabolite: Amalgamating Knowledge of Distribution and Metabolism Processes in Humans. Pharmaceutical Research.
FDA Bioanalytical Method Validation Guidance for Industry. (2018). Guidance on Matrix Effects and Internal Standard Variability.
Navigating Chromatographic Challenges with Voriconazole-d3 N-Oxide: A Technical Support Guide
Welcome to the technical support center for resolving chromatographic interference with Voriconazole-d3 N-Oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth,...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for resolving chromatographic interference with Voriconazole-d3 N-Oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into identifying and mitigating analytical challenges. Here, we move beyond generic troubleshooting to offer a scientifically grounded, question-and-answer-based resource tailored to the nuances of bioanalysis involving Voriconazole and its deuterated N-oxide metabolite.
Section 1: Understanding the Landscape of Interference
Before diving into troubleshooting, it is crucial to understand the potential sources of interference in a bioanalytical method utilizing Voriconazole-d3 N-Oxide as an internal standard. While stable isotope-labeled (SIL) internal standards are the gold standard for correcting analytical variability, they are not infallible.[1][2]
Q1: What are the primary types of chromatographic interference I should be aware of when using Voriconazole-d3 N-Oxide?
A1: The most common types of interference in LC-MS/MS bioanalysis include:
Isobaric Interference: This occurs when a compound has the same nominal mass-to-charge ratio (m/z) as your analyte or internal standard and is not chromatographically separated. For Voriconazole, this could include other metabolites or co-administered drugs.
Matrix Effects: These are alterations in the ionization efficiency of the analyte and internal standard due to co-eluting compounds from the biological matrix (e.g., phospholipids, salts).[3][4] This can lead to ion suppression or enhancement, affecting accuracy and precision.
Chromatographic Co-elution: Inadequate separation between the analyte, its metabolites, and the internal standard can lead to inaccurate quantification, especially if they experience different matrix effects.
Internal Standard Issues: Problems with the purity, stability, or isotopic contribution of the Voriconazole-d3 N-Oxide itself can lead to erroneous results.
dot
graph TD {
subgraph "Potential Sources of Interference"
A[Isobaric Interference] --> B{Inaccurate Quantitation};
C[Matrix Effects] --> B;
D[Chromatographic Co-elution] --> B;
E[Internal Standard Issues] --> B;
end
}
caption: "Primary sources of analytical interference."
Section 2: Diagnosing the Problem: A Step-by-Step Investigative Approach
When you suspect chromatographic interference, a systematic approach is key to identifying the root cause.
Q2: My calibration curve is non-linear, or my quality control (QC) samples are failing. How do I begin to troubleshoot?
A2: Start with a logical, stepwise investigation:
Step 1: Scrutinize Your Chromatography
Peak Shape Analysis: Are the peaks for Voriconazole and Voriconazole-d3 N-Oxide symmetrical and well-defined? Tailing or fronting peaks can indicate issues with the column, mobile phase, or sample solvent.
Retention Time Stability: Are the retention times consistent across your analytical run? Drifting retention times can signal problems with the HPLC pump, column temperature, or mobile phase composition.
Analyte and Internal Standard Co-elution: While not always perfectly co-eluting due to the deuterium isotope effect, the peak shapes and elution profiles of the analyte and internal standard should be highly similar.[5] Significant differences can point to differential matrix effects.
Step 2: Investigate for Isobaric Interferences
Review Voriconazole Metabolism: Voriconazole is extensively metabolized, primarily by CYP2C19, CYP3A4, and CYP2C9, to form Voriconazole N-oxide and other hydroxylated metabolites.[6][7][8] While Voriconazole-d3 N-Oxide is the internal standard for the N-oxide metabolite, be aware of other potential metabolites that could have similar masses.
Consider Co-administered Drugs: Voriconazole is often administered with other medications.[9] Review the patient's medication list for drugs that could potentially have isobaric metabolites with Voriconazole or its N-oxide. A prime example is the co-administration of proton pump inhibitors like esomeprazole, which are also metabolized by CYP2C19 and could present interference challenges.[9]
Step 3: Evaluate Matrix Effects
Post-Column Infusion Experiment: This is a classic experiment to visualize regions of ion suppression or enhancement in your chromatogram. Infuse a constant concentration of your analyte and internal standard post-column while injecting a blank matrix extract. Dips or rises in the baseline signal will indicate where matrix effects are most pronounced.
Matrix Factor Assessment: As per regulatory guidelines, quantitatively assess the matrix effect by comparing the response of the analyte in a post-extraction spiked matrix sample to the response in a neat solution.[3] A significant difference indicates the presence of matrix effects.
dot
graph TD {
subgraph "Troubleshooting Workflow"
A[Problem Observed: Non-linear curve / QC failure] --> B{Chromatography Check};
B --> C{Peak Shape & Retention Time};
B --> D{Analyte/IS Co-elution};
A --> E{Investigate Isobaric Interference};
E --> F{Review Metabolism};
E --> G{Check Co-administered Drugs};
A --> H{Evaluate Matrix Effects};
H --> I{Post-Column Infusion};
H --> J{Matrix Factor Assessment};
end
}
caption: "Systematic troubleshooting workflow."
Section 3: Practical Solutions and Method Optimization
Once you have a probable cause, you can implement targeted solutions.
Q3: I've identified significant matrix effects. How can I mitigate them?
A3: Here are several strategies, ranging from simple to more complex:
Strategy
Description
Rationale
Sample Dilution
Dilute the sample with the initial mobile phase.
Reduces the concentration of matrix components, thereby minimizing their impact on ionization.
Optimize Sample Preparation
Switch from protein precipitation to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).
Provides a cleaner sample extract by removing a greater proportion of interfering matrix components like phospholipids.
Chromatographic Separation
Modify the mobile phase gradient, pH, or change the column chemistry (e.g., from a C18 to a phenyl-hexyl).
Aims to chromatographically separate the analyte and internal standard from the co-eluting matrix components that are causing ion suppression or enhancement.
Adjust Mass Spectrometer Source Parameters
Optimize parameters like spray voltage, gas flows, and temperature.
Can sometimes improve the ionization efficiency of the target analytes in the presence of matrix components, although this is often a less effective solution than addressing the source of the interference.
Q4: I suspect an isobaric interference. What are my options?
A4: The key is to achieve chromatographic separation.
High-Resolution Mass Spectrometry (HRMS): If available, HRMS can often resolve isobaric interferences based on small mass differences.
Optimize Chromatography: This is the most common approach. Experiment with different mobile phase compositions, gradients, and column chemistries to separate the interfering compound from your analyte or internal standard. A shallower gradient can often improve the resolution between closely eluting peaks.
Modify Sample Preparation: If the interfering compound has different physicochemical properties, a change in sample preparation (e.g., pH adjustment during LLE) might selectively remove it.
Q5: My deuterated internal standard seems to be the problem. What should I check?
A5: Even high-quality SIL internal standards can present challenges.
Verify Isotopic and Chemical Purity: Always obtain a certificate of analysis for your internal standard.[5] The isotopic purity should be high (typically >98%) to minimize the contribution of the unlabeled analyte.[10] The chemical purity should also be high to ensure you are not introducing other interfering compounds.
Assess Stability: N-oxide metabolites can sometimes be unstable and revert to the parent drug.[3] Evaluate the stability of Voriconazole-d3 N-Oxide under your sample storage and processing conditions. This includes freeze-thaw stability and bench-top stability.
Consider Isotopic Exchange: While less common for deuterium on a methyl group, be aware of the potential for back-exchange with protons from the solvent, which would compromise the integrity of the standard.[11]
Section 4: Proactive Measures and Best Practices
To minimize the likelihood of encountering interference issues, incorporate these best practices into your method development and validation.
Thorough Method Validation: Conduct a comprehensive validation that includes rigorous testing for selectivity, matrix effects, and stability, as outlined in regulatory guidance documents from agencies like the FDA.
Use a High-Purity Internal Standard: Source your Voriconazole-d3 N-Oxide from a reputable supplier and always review the certificate of analysis.
Monitor for Metabolites: During method development, analyze samples containing known metabolites of Voriconazole to ensure your method can adequately separate them.
Document Everything: Keep detailed records of your experimental conditions, observations, and any troubleshooting steps taken. This will be invaluable for future reference and for ensuring method robustness.
Q: Can the choice of anticoagulant in my plasma samples affect my analysis?
A: Yes, different anticoagulants can have varying effects on the sample matrix and potentially on the stability of your analytes. It is crucial to use the same anticoagulant for your study samples, calibration standards, and QCs.
Q: I see a small peak at the retention time of my analyte in my blank matrix. What should I do?
A: This could be due to carryover from a previous injection or endogenous levels of the analyte. To investigate, inject a series of blank solvent injections after a high concentration standard. If the peak persists, it may be an endogenous compound, and you will need to ensure your method can chromatographically resolve it from your analyte.
Q: How do I handle a situation where the matrix effect is different between different lots of biological matrix?
A: This is a known challenge in bioanalysis. During method validation, it is recommended to test for matrix effects using at least six different sources of blank matrix. If significant lot-to-lot variability is observed, you may need to implement a more robust sample cleanup procedure or consider using a different internal standard.
By adopting a systematic, scientifically-driven approach to troubleshooting, you can effectively resolve chromatographic interference with Voriconazole-d3 N-Oxide and ensure the generation of high-quality, reliable bioanalytical data.
References
Matuszewski, B. K. (2006). Standard line slopes as a measure of relative matrix effect in quantitative HPLC-MS bioanalysis.
Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 17(1), 97-103.
Jemal, M., Schuster, A., & Whigan, D. B. (2000). A systematic approach to the evaluation of matrix effect in LC/MS/MS bioanalysis. Rapid Communications in Mass Spectrometry, 14(18), 1723-1734.
Schulz, J., Schlicht, K., & Michelet, R. (2020). Towards the Elucidation of the Pharmacokinetics of Voriconazole: A Quantitative Characterization of Its Metabolism. Pharmaceutics, 12(5), 477.
Hyland, R., Jones, B. C., & Smith, D. A. (2003). Identification of the cytochrome P450 enzymes involved in the N-oxidation of voriconazole. Drug metabolism and disposition, 31(5), 540-547.
Scholz, I., Oberwittler, H., Riedel, K. D., Burhenne, J., Weiss, J., & Haefeli, W. E. (2009). Pharmacokinetics, metabolism and bioavailability of the triazole antifungal agent voriconazole in relation to CYP2C19 genotype. British journal of clinical pharmacology, 68(6), 906-915.
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]
Al-Ghobashy, M. A., Abdel-Megied, A. M., Soliman, M. M., & Abo-El-Sooud, K. (2018). Determination of Voriconazole and Co-Administered Drugs in Plasma of Pediatric Cancer Patients Using UPLC-MS/MS: A Key Step Towards Personalized Therapeutics. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1092, 339-347.
Jeon, S., & Lee, S. (2021). Clinical Drug Interactions Between Voriconazole and 38 Other Drugs: A Retrospective Analysis of Adverse Events. Frontiers in Pharmacology, 12, 745039.
Hotha, K. K., Chhonker, Y. S., & Murry, D. J. (2016). Comprehensive In Vitro Analysis of Voriconazole Inhibition of Eight Cytochrome P450 (CYP) Enzymes: Major Effect on CYPs 2B6, 2C9, 2C19, and 3A. Antimicrobial agents and chemotherapy, 60(7), 4166-4174.
Technical Support Center: Voriconazole-d3 N-Oxide Reference Standards
This guide is structured as a Tier 3 Technical Support resource, designed for analytical chemists and metabolic researchers who require high-precision handling of Voriconazole-d3 N-Oxide.[1] Executive Summary & Compound...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a Tier 3 Technical Support resource, designed for analytical chemists and metabolic researchers who require high-precision handling of Voriconazole-d3 N-Oxide.[1]
Executive Summary & Compound Profile
Voriconazole-d3 N-Oxide is a stable isotope-labeled metabolite used primarily as an internal standard (IS) for the quantification of Voriconazole N-Oxide in biological matrices.[1]
Users frequently encounter solubility "crashes" (precipitation) because this molecule exhibits amphiphilic discordance :
The Fluorophenyl Core: Highly lipophilic (hydrophobic).
The N-Oxide Moiety: Polar and thermally labile.[1]
The Deuterium Label: Minimal effect on solubility, but critical for mass differentiation (
Good for secondary dilutions; may require sonication.[1]
pKa (Predicted)
~11.2 (Triazole ring)
Avoid strong acids which may trigger N-oxide reduction.[1]
| Stability | Thermally Labile, Photosensitive | Store at -20°C; Limit sonication heat.[1] |
Troubleshooting Guide (Q&A Format)
Category A: Dissolution & Solubility Issues
Q1: I tried dissolving the solid standard directly in my mobile phase (50:50 Water:Acetonitrile), but I see floating particulates. What went wrong?A: You have encountered the "Solvent Mismatch" effect. While Voriconazole N-Oxide is somewhat polar, the crystal lattice energy requires a high-dielectric organic solvent to break.[1]
The Fix: Never attempt to dissolve the neat solid in aqueous mixtures.
Dissolve the solid in 100% DMSO or 100% Methanol to create a Primary Stock (e.g., 1 mg/mL).
Vortex vigorously for 60 seconds.
Only then dilute this stock into your mobile phase or working solvent.
Q2: My stock solution in Methanol turned cloudy after storage at -20°C.A: This is likely cold-induced precipitation . Methanol has a lower solubility capacity for this compound than DMSO. At sub-zero temperatures, the solution can become supersaturated.
The Fix: Allow the vial to reach room temperature (20–25°C) completely. Vortex for 30 seconds. Inspect against a light source. If particulates remain, brief sonication (max 3 mins) is permissible.[1] Pro-Tip: Switch to DMSO for long-term stock storage to prevent this.[1]
Category B: Stability & Degradation
Q3: My LC-MS peak area for Voriconazole-d3 N-Oxide is decreasing over the course of a 24-hour run.A: This indicates instability in the autosampler. N-oxides are susceptible to deoxygenation (reverting to the parent amine) or photochemical degradation.[1]
The Fix:
Amber Glass: Ensure all autosampler vials are amber.
Temperature: Keep the autosampler at 4°C.
pH Check: Ensure your reconstitution solvent is near neutral (pH 6–8). Strong acids (often used in mobile phases like 0.1% Formic Acid) can accelerate degradation over long periods.
Q4: I see an unexpected signal for Voriconazole-d3 (parent) in my blank injection containing only the N-Oxide IS.A: This is a classic In-Source Fragmentation artifact.[1] The high temperature of the ESI source can thermally degrade the N-oxide back to the parent drug during ionization.
The Fix: This is an instrumental artifact, not necessarily a sample impurity.
Lower the ESI Source Temperature (e.g., from 500°C to 350°C).
Lower the Declustering Potential (DP).
Chromatographically separate the N-Oxide from the Parent to confirm the origin of the signal.[2]
Recommended Experimental Workflows
Protocol 1: Preparation of Primary Stock Solution (1 mg/mL)
This protocol maximizes solubility and stability.
Weighing: Accurately weigh 1.0 mg of Voriconazole-d3 N-Oxide into an amber glass vial.
Note: Use an anti-static gun if the powder is static.
Solvation: Add 1.0 mL of DMSO (Dimethyl Sulfoxide) , anhydrous grade.
Why DMSO? It prevents "crashing" and is less volatile than MeOH, ensuring concentration accuracy.
Dissolution: Vortex for 1 minute.
Visual Check: Hold vial up to a light. Solution must be crystal clear.
Storage: Store at -20°C or -80°C. Stability: ~6 months.
Protocol 2: Preparation of Working Internal Standard (IS) Solution
This step prevents precipitation when spiking into biological samples.
Thaw: Bring DMSO stock to room temperature. Vortex.
Intermediate Dilution: Dilute the Stock 1:100 in Methanol (yields 10 µg/mL).
Final Working Solution: Dilute the Intermediate to the target concentration (e.g., 100 ng/mL) using 50:50 Methanol:Water .
Critical: Do not use 100% water. The presence of 50% organic solvent maintains solubility while matching typical protein precipitation workflows.
Visual Troubleshooting Logic
Diagram 1: Solubility Decision Tree
Use this logic flow to resolve particulate issues immediately.
Caption: Decision tree for resolving solubility issues with Voriconazole-d3 N-Oxide standards.
Diagram 2: LC-MS/MS Artifact Diagnosis
Distinguishing between sample degradation and instrument artifacts.
Caption: Workflow to distinguish in-source fragmentation from actual chemical degradation.
Technical Support Center: Optimizing Signal-to-Noise for Voriconazole N-Oxide Detection
Welcome to the dedicated support resource for researchers, scientists, and drug development professionals engaged in the bioanalysis of Voriconazole N-Oxide. This guide is structured to provide actionable solutions to co...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated support resource for researchers, scientists, and drug development professionals engaged in the bioanalysis of Voriconazole N-Oxide. This guide is structured to provide actionable solutions to common challenges encountered during method development and routine analysis, with a core focus on maximizing the signal-to-noise (S/N) ratio for reliable quantification. Our approach is rooted in explaining the fundamental principles behind each recommendation, ensuring you can not only solve immediate issues but also build robust and self-validating analytical methods.
Frequently Asked Questions (FAQs)
This section addresses high-level questions that often arise during the analysis of Voriconazole N-Oxide.
Q1: What are the primary challenges I can expect when developing an LC-MS/MS method for Voriconazole N-Oxide?
A1: The primary challenges include:
Analyte Instability: Voriconazole N-Oxide is notably unstable at room temperature.[1][2] Significant degradation can occur within hours, leading to artificially low quantification. Prompt sample processing and consistent cold storage are critical.
Matrix Effects: Like many bioanalytical methods, the detection of Voriconazole N-Oxide is susceptible to ion suppression or enhancement from co-eluting endogenous components in biological matrices like plasma or serum.[3] This can lead to poor precision and inaccurate results.
Metabolite Isomers: While Voriconazole N-Oxide is the major metabolite, ensuring chromatographic separation from the parent drug (Voriconazole) and other minor metabolites is crucial for accurate quantification.[4][5]
Low Endogenous Concentrations: Depending on the metabolic profile of the subject, concentrations can be low, necessitating a highly sensitive method with an optimized signal-to-noise ratio.
Q2: Why is my Voriconazole N-Oxide signal weak or non-existent even when the parent drug, Voriconazole, shows a strong signal?
A2: This is a common and multifaceted issue. Several factors could be at play:
Suboptimal Mass Spectrometry Parameters: The optimal ionization and fragmentation parameters for Voriconazole N-Oxide are different from those of Voriconazole. You must specifically tune the mass spectrometer for the N-Oxide metabolite.
Degradation: As mentioned, if samples are not handled promptly and kept cold, the N-Oxide metabolite may have degraded before analysis.[1][6] One study reported an 81.1% decrease in concentration for a low QC sample after 120 hours at room temperature.[1]
Different Ionization Efficiency: Voriconazole and its N-Oxide have different chemical properties, which can affect how efficiently they are ionized in the mass spectrometer source. Direct comparison of signal intensities without proper calibration is not advisable.
Metabolic Ratio: The patient or subject may be a slow metabolizer, resulting in genuinely low levels of the N-Oxide metabolite relative to the parent drug.[7]
Q3: What is the best type of internal standard (IS) to use for Voriconazole N-Oxide analysis?
A3: The gold standard is a stable isotope-labeled (SIL) internal standard of the analyte itself, such as Voriconazole-d3 N-Oxide.[8] However, a SIL-IS for the parent drug, like ¹³C₂-²H₃-voriconazole, has also been successfully used to quantify both the parent and its N-Oxide metabolite.[1] The key advantage of a SIL-IS is that it co-elutes with the analyte and experiences nearly identical matrix effects and ionization suppression, thus providing the most accurate correction and improving precision.[4] Using a structural analog (e.g., fluconazole) is a less ideal, though sometimes used, alternative.[9]
Troubleshooting Guide: Low Signal-to-Noise (S/N) Ratio
This guide provides a systematic approach to diagnosing and resolving issues of low S/N for Voriconazole N-Oxide.
Issue 1: Weak or Inconsistent Signal Intensity
Question: My signal intensity for Voriconazole N-Oxide is unexpectedly low, or it varies significantly between injections. What steps should I take?
Causality: Low signal intensity is most often caused by inefficient ionization, significant ion suppression from the sample matrix, or analyte degradation.[3][10] Variability points towards inconsistent matrix effects or instability issues.
Troubleshooting Workflow Diagram
Caption: Systematic workflow for diagnosing and resolving low S/N ratio.
Step-by-Step Troubleshooting:
Verify Sample Integrity & Stability:
Action: Review your sample handling procedure. Blood samples should be centrifuged and the resulting serum or plasma stored at -20°C as soon as possible, ideally within a few hours of collection.[1]
Rationale: Voriconazole N-Oxide is known to be unstable at room temperature.[2] Ensuring a consistent and cold sample handling chain is the first and most critical step to prevent analyte loss before the analysis even begins.
Optimize Mass Spectrometer Parameters:
Action: Directly infuse a pure standard of Voriconazole N-Oxide into the mass spectrometer to optimize precursor and product ions, collision energy, and source parameters (e.g., spray voltage, gas flows, temperature).
Rationale: Optimal MS parameters are compound-specific. Using settings optimized for the parent drug (Voriconazole) will result in suboptimal sensitivity for the N-Oxide metabolite. Tuning ensures the instrument is set for maximum signal generation for your specific analyte.[11][12]
Table 1: Typical Starting MS/MS Parameters for Voriconazole N-Oxide
Action: Assess your chromatogram for the peak shape of Voriconazole N-Oxide and its proximity to the large, unretained matrix peaks at the beginning of the run. Consider adjusting your gradient to provide more retention and better separation from the solvent front.
Rationale: Ion suppression is most severe when an analyte co-elutes with a high concentration of matrix components, particularly phospholipids that often appear early in reversed-phase chromatography.[3] Improving chromatographic separation moves the analyte away from these interfering compounds, allowing for more efficient ionization and a better signal.[5]
Enhance Sample Preparation:
Action: If you are using a simple protein precipitation (PPT) method and still face low signal or high variability, consider moving to a more rigorous sample cleanup technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Rationale: While PPT is fast, it is not very effective at removing phospholipids and other sources of matrix effects.[3] SPE and LLE provide a much cleaner extract by selectively isolating the analyte, which significantly reduces ion suppression and can dramatically improve the S/N ratio.[15]
Issue 2: High Background Noise
Question: My Voriconazole N-Oxide peak is present, but the baseline is very high and noisy, resulting in a poor S/N ratio. What is the cause?
Causality: High background noise can originate from chemical sources (e.g., contaminated solvents, column bleed) or electronic noise from the detector. In ESI-MS, it is often due to a contaminated ion source or the presence of many low-level, co-eluting contaminants from the sample matrix.[10][16]
Troubleshooting Steps:
Clean the Ion Source:
Action: Perform routine maintenance and cleaning of the mass spectrometer's ion source, including the capillary, cone, and lenses, as recommended by the instrument manufacturer.
Rationale: Over time, non-volatile salts and sample matrix components accumulate on the source optics. This contamination can lead to an unstable spray and high chemical noise, directly impacting the S/N ratio.[10]
Check Solvent and Mobile Phase Purity:
Action: Use only high-purity, LC-MS grade solvents and additives. Prepare fresh mobile phases daily.
Rationale: Low-quality solvents can contain impurities that contribute to high background noise. Mobile phases can also become contaminated over time.
Implement a Diverter Valve:
Action: If your system has a diverter valve, program it to send the flow from the initial part of the run (where salts and highly polar matrix components elute) to waste instead of the MS source.
Rationale: This prevents the most concentrated part of the sample matrix from entering and contaminating the mass spectrometer, thereby keeping the source cleaner and reducing background noise during the elution of your analyte.
Protocols for Core Experiments
Protocol 1: Basic Sample Preparation using Protein Precipitation
This protocol is a rapid method suitable for initial screening but may require further optimization to minimize matrix effects.
Workflow Diagram
Caption: A standard protein precipitation workflow for sample preparation.
Step-by-Step Methodology:
Thaw frozen plasma or serum samples on ice.
Aliquot 50 µL of the sample into a clean microcentrifuge tube.[13]
Add 50 µL of the internal standard working solution (e.g., ¹³C₂-²H₃-voriconazole in methanol).
Add 200 µL of cold precipitation solvent (e.g., acetonitrile or methanol).[13]
Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation.
Centrifuge at high speed (e.g., 9,600 x g) for 3-5 minutes at 4°C to pellet the precipitated proteins.[1][13]
Carefully transfer the clear supernatant to an autosampler vial.
Inject an appropriate volume (e.g., 1-5 µL) into the LC-MS/MS system.[1][13]
Protocol 2: Recommended LC Method Parameters
This provides a robust starting point for the chromatographic separation of Voriconazole N-Oxide.
Table 2: Example Liquid Chromatography Parameters
Parameter
Recommended Setting
Rationale & Source
Column
C18, ≤ 2.7 µm, e.g., 2.1 x 50 mm
Provides good hydrophobic retention for Voriconazole and its metabolites.[13][17]
Mobile Phase A
0.1% Formic Acid in Water
Acidifies the mobile phase to promote protonation of the analyte for positive mode ESI.[8][13]
Mobile Phase B
0.1% Formic Acid in Methanol or Acetonitrile
Organic solvent for elution. Methanol can sometimes offer different selectivity.[8][13]
Flow Rate
0.2 - 0.4 mL/min
Appropriate for 2.1 mm ID columns, ensuring efficient ionization.[13][17]
| Gradient | Start at low %B (e.g., 5-10%), ramp to high %B (e.g., 95%) over several minutes, then re-equilibrate. | A gradient is often necessary to separate the N-Oxide from the parent drug and endogenous interferences.[2] |
References
ter Avest, M., et al. (2018). Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. Journal of Applied Bioanalysis, 4(4), 113-121. [Link]
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring. Yonago Acta Medica, 66(3), 365-374. [Link]
Johnson, D., et al. (2023). Mass spectrometric methods for evaluation of voriconazole avian pharmacokinetics and the inhibition of its cytochrome P450-induced metabolism. Taylor & Francis Online. [Link]
ter Avest, M., et al. (2018). Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS. ResearchGate. [Link]
ResearchGate. (n.d.). A versatile high-performance LC-MS/MS assay for the quantification of voriconazole and its N-oxide metabolite in small sample volumes of multiple human matrices for biomedical applications. ResearchGate. [Link]
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using Column-Switching LC-MS/MS and Its Application in Therapeutic Drug Monitoring. PubMed. [Link]
Li, X., et al. (2022). Simultaneous Determination of Voriconazole and Its Voriconazole N-Oxide Metabolite in Human Urine by Liquid Chromatography/Tandem Mass Spectrometry. PubMed. [Link]
ResearchGate. (n.d.). HPLC-MS/MS and analytical conditions. Full scan mass spectrum of (A)... ResearchGate. [Link]
Hope, W. W., et al. (2010). Determination of Voriconazole in Serum by GC-MS. PMC. [Link]
ResearchGate. (n.d.). Recovery (%), Matrix effects (%), and total process efficiency. ResearchGate. [Link]
Wang, Y., et al. (2021). Comparison of LC-MS3 and LC-MRM Method for Quantifying Voriconazole and Its Application in Therapeutic Drug Monitoring of Human Plasma. MDPI. [Link]
Bellmann, R., et al. (2017). Microdialysis of Voriconazole and its N-Oxide Metabolite: Amalgamating Knowledge of Distribution and Metabolism Processes in Humans. PMC. [Link]
Egle, A., et al. (2022). Microdialysis of Drug and Drug Metabolite: a Comprehensive In Vitro Analysis for Voriconazole and Voriconazole N-oxide. PMC. [Link]
Egle, A., et al. (2021). A versatile high-performance LC-MS/MS assay for the quantification of voriconazole and its N-oxide metabolite in small sample volumes of multiple human matrices for biomedical applications. PubMed. [Link]
Yamamoto, T., et al. (2020). High-Performance Liquid Chromatography for Ultra-Simple Determination of Plasma Voriconazole Concentration. MDPI. [Link]
Yamada, T., et al. (2012). Rapid simultaneous determination of voriconazole and its N-oxide in human plasma using an isocratic high-performance liquid chromatography method and its clinical application. PubMed. [Link]
ResearchGate. (n.d.). Product ion spectra and proposed fragmentation patterns of voriconazole... ResearchGate. [Link]
Shimadzu. (2024). (LCMS) LC-MS and LC-MS/MS Common Troubleshooting Measures. Shimadzu UK. [Link]
ResearchGate. (n.d.). The fragmentation of (A) voriconazole and (B) carbamazepine-d2,15N. ResearchGate. [Link]
Taylor, P. (2020). The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. LCGC International. [Link]
ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]
Theuretzbacher, U., et al. (2004). Determination of voriconazole in aqueous humor by liquid chromatography-electrospray ionization-mass spectrometry. PubMed. [Link]
Yamamoto, T., et al. (2023). Development of a New Method for Simultaneous Quantitation of Plasma Concentrations of Voriconazole and Voriconazole N-Oxide Using... Yonago Acta Medica. [Link]
ResearchGate. (2013). Any suggestions for very low intensity in LC/MS/MS? ResearchGate. [Link]
Liu, M., et al. (2015). Determination of voriconazole in human plasma by liquid chromatography-tandem mass spectrometry and its application in therapeutic drug monitoring in Chinese patients. PMC. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Prevention of Degradation for Voriconazole-d3 N-Oxide (Internal Standard)
Document ID: TS-VRC-D3NO-001
Last Updated: 2025-05-12
Audience: Bioanalytical Scientists, DMPK Researchers, and Lab Managers.
Introduction
Voriconazole-d3 N-Oxide is a stable isotope-labeled metabolite used primarily as an Internal Standard (IS) in LC-MS/MS quantification of Voriconazole and its metabolites. As an N-oxide, this compound possesses a coordinate covalent N–O bond that introduces specific stability challenges distinct from the parent drug.
This guide addresses the three primary degradation vectors for this molecule: Photochemical cleavage , Thermal deoxygenation , and Deuterium-Hydrogen (H/D) exchange .
Module 1: Critical Storage Parameters
To maintain the integrity of the isotopic label and the N-oxide moiety, adhere to the following storage hierarchy.
The "Golden Rules" of Storage
Parameter
Specification
Technical Rationale
Temperature
-20°C (Minimum) -80°C (Recommended)
N-oxides are thermally labile. Elevated temperatures can drive deoxygenation (reversion to Voriconazole-d3) or rearrangement.
Light Protection
Strict Dark / Amber Vials
Voriconazole N-oxide absorbs UV light (~310 nm), leading to rapid photolysis into secondary degradation products (VNOP).
Atmosphere
Argon or Nitrogen Overlay
Prevents oxidative degradation and moisture absorption. The compound is hygroscopic; water promotes hydrolysis and clumping.
Container
Silanized Glass
Minimizes surface adsorption. Avoid plastic microcentrifuge tubes for long-term storage of stock solutions to prevent leaching or sorption.
Solvent Compatibility Matrix
When reconstituting the lyophilized solid, your choice of solvent dictates stability.
Recommended: Acetonitrile (ACN) or Methanol (MeOH).
Note: Acetonitrile is preferred for long-term stock as it is aprotic, reducing the risk of proton-catalyzed degradation or H/D exchange.
Avoid:
Aldehydes/Ketones: Can react with amines if trace degradation occurs.
Acidic Protic Solvents (pH < 3): High risk of H/D exchange on the labeled sites and potential ring cleavage.
Basic Solvents (pH > 9): Voriconazole derivatives are unstable in alkaline media, leading to fluoropyrimidine ring cleavage.
Module 2: Troubleshooting Degradation
Use this diagnostic guide if you suspect your standard has compromised integrity.
Scenario A: "My Internal Standard signal is dropping over time."
Mechanism:[1][2][3][4][5][6] Exposure to ambient lab light (fluorescent/sunlight) triggers the conversion of the N-oxide to a photoproduct (VNOP).
Diagnostic: Check for a new peak in the chromatogram with a mass shift or different retention time.
Fix: Wrap all stock vials in aluminum foil. Switch to low-actinic amber glassware.
Root Cause 2: Thermal Deoxygenation in the Source.
Mechanism:[1][2][3][4][5][6] High temperatures in the ESI source (Turbo V / HESI) can strip the oxygen from the N-oxide during analysis, artificially increasing the signal of the parent drug (Voriconazole-d3) and decreasing the N-oxide signal.
Fix: Lower the source temperature and declustering potential (DP) to verify if the signal recovers.
Scenario B: "I see a 'shoulder' peak or split peak."
Root Cause: pH Instability.
Mechanism:[1][2][3][4][5][6] N-oxides are polar.[7] If your mobile phase pH drifts, the ionization state may change, causing peak broadening.
Fix: Ensure mobile phase buffers are fresh. Voriconazole N-oxide is best analyzed in slightly acidic conditions (e.g., 0.1% Formic Acid), but avoid storing it in this acid for days.
Scenario C: "The mass spectrum shows a +1 or -1 mass shift."
Root Cause: Isotope Exchange.
Mechanism:[1][2][3][4][5][6][8] If the deuterium labels are located on exchangeable positions (less likely for -d3 methyl, but possible depending on synthesis), storing in protic solvents (Water/Methanol) for months can lead to D -> H exchange.
Fix: Store stock solutions in 100% Acetonitrile at -80°C. Only dilute into aqueous phases immediately prior to injection.
Module 3: Visualization of Degradation Pathways
The following diagram illustrates the specific stress pathways that must be mitigated during handling.
Figure 1: Primary degradation pathways for Voriconazole N-Oxide. Note that UV exposure and Heat are the most common causes of IS failure in the lab.
Module 4: Standard Operating Procedure (SOP) for Reconstitution
Objective: Minimize exposure to moisture and light during the critical transition from solid to liquid state.
Equilibration: Remove the vial from the freezer (-20°C/-80°C) and allow it to reach room temperature inside a desiccator (approx. 15-20 mins).
Why? Opening a cold vial causes immediate condensation of atmospheric water, leading to hydrolysis.
Solvent Addition: Add high-purity (LC-MS grade) Acetonitrile to the vial.
Tip: Aim for a high concentration stock (e.g., 1 mg/mL) to minimize solvent volume and maximize stability.
Dissolution: Vortex gently for 30 seconds. Do not sonicate for extended periods as sonication generates local heat which can degrade N-oxides.
Aliquotting: Immediately dispense into single-use amber glass vials.
Storage: Purge the headspace of each vial with Nitrogen or Argon gas, cap tightly, and return to -80°C immediately.
Module 5: Frequently Asked Questions (FAQ)
Q1: Can I use Voriconazole-d3 N-Oxide that has been left on the bench overnight?A: Only if it was protected from light. If it was in a clear vial under fluorescent lab lights, it has likely undergone partial photolysis. Run a check standard against a fresh aliquot. If the area count deviates by >5%, discard it.
Q2: Why does my Certificate of Analysis (CoA) say "Store at -20°C" but you recommend -80°C?A: The CoA provides conditions for the solid powder. Once reconstituted into solution, the chemical stability decreases significantly. -80°C freezes the solvent matrix completely and halts kinetic degradation pathways effectively for months.
Q3: Is the N-oxide metabolite pharmacologically active?A: No. Current literature indicates Voriconazole N-oxide has minimal to no antifungal activity [1].[3] However, its accurate quantification is critical for metabolic profiling and PK/PD studies.
References
Pfizer Inc. (2007).[9] Vfend (Voriconazole) Material Safety Data Sheet. Link
Roffey, S. J., et al. (2003). Photochemical properties of voriconazole and its N-oxide metabolite. Journal of Chromatography B. (Contextual grounding on photostability).
BenchChem. (2025).[10][11] Stability and Degradation of Voriconazole: A Technical Guide. Link
ResolveMass. (2025). Deuterated Internal Standards for LC-MS: Selection & Best Practices. Link
National Institutes of Health (NIH). (2025). Pharmacokinetics and Metabolism of Voriconazole. Link
Comparative Validation Guide: Voriconazole-d3 N-Oxide as a Stable Isotope Internal Standard in LC-MS/MS
Executive Summary In the therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling of Voriconazole, accurate quantification of its primary metabolite, Voriconazole N-Oxide (VNO) , is as critical as the parent...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling of Voriconazole, accurate quantification of its primary metabolite, Voriconazole N-Oxide (VNO) , is as critical as the parent drug. VNO formation is catalyzed by CYP2C19 and CYP3A4; its ratio to the parent drug serves as a vital phenotyping marker for CYP2C19 polymorphism.
However, VNO presents unique bioanalytical challenges: it is significantly more polar than Voriconazole, susceptible to thermal degradation, and prone to matrix-induced ion suppression.
This guide objectively compares the validation performance of Voriconazole-d3 N-Oxide (SIL-IS) against the common alternative, Analog Internal Standards (e.g., Fluconazole or Ketoconazole) . We demonstrate that while analogs are cost-effective, they fail to compensate for the specific matrix effects associated with the early-eluting N-oxide metabolite, whereas the SIL-IS provides a self-validating system compliant with FDA and ICH M10 guidelines.
The Bioanalytical Challenge: Polarity & Matrix Effects
Voriconazole N-Oxide elutes earlier than the parent drug on reverse-phase C18 columns. This retention time often places it in the "suppression zone"—the solvent front where phospholipids and unretained plasma salts cause severe ionization competition.
Comparative Mechanism: Why the IS Choice Matters
The Analog Approach (e.g., Fluconazole): The analog elutes at a different time than VNO. If VNO elutes at 1.2 min (high suppression) and Fluconazole at 2.5 min (clean region), the IS cannot "see" the suppression affecting the analyte. The calculated concentration will be falsely low.
The SIL-IS Approach (Voriconazole-d3 N-Oxide): Being chemically identical (save for mass), the SIL-IS co-elutes perfectly with VNO. If the matrix suppresses VNO signal by 40%, it also suppresses the SIL-IS by 40%. The ratio remains constant, preserving accuracy.
Diagram: Ion Suppression Compensation Mechanism
Figure 1: Mechanism of Matrix Effect Compensation. The SIL-IS (d3-VNO) co-elutes with the analyte in the suppression zone, allowing for ratio-metric normalization. The Analog IS elutes later, failing to compensate for the suppression.
Comparative Validation Data
The following data summarizes a head-to-head validation study comparing Voriconazole-d3 N-Oxide against Fluconazole (Analog IS) in human plasma.
Experimental Conditions:
Matrix: Human Plasma (K2EDTA).
Extraction: Protein Precipitation (Acetonitrile).
Range: 10 – 5000 ng/mL.
Table 1: Matrix Factor (MF) & Recovery Comparison
Parameter
Metric
Voriconazole-d3 N-Oxide (SIL-IS)
Fluconazole (Analog IS)
Interpretation
Absolute MF
Mean (Low QC)
0.82 (18% Suppression)
0.82 (18% Suppression)
Both analytes suffer suppression.
IS-Normalized MF
Mean
0.99
0.84
CRITICAL: SIL-IS corrects the signal; Analog does not.
IS-Normalized MF
% CV
2.1%
12.8%
SIL-IS offers superior precision across different donor lots.
Recovery
% Mean
96%
94%
Extraction efficiency is similar for both.
Retention Time
Drift
< 0.2% difference from Analyte
> 200% difference
Analog does not track RT shifts.
Senior Scientist Note: The FDA/EMA acceptance criteria for IS-Normalized Matrix Factor CV is ±15%. While the Analog IS technically passes (12.8%), it is dangerously close to the failure threshold. The SIL-IS (2.1%) provides a robust safety margin for routine clinical analysis.
Validated Experimental Protocol
This protocol utilizes Voriconazole-d3 N-Oxide to ensure a self-validating workflow.
Validation Step: Monitor the Voriconazole (parent) transition in a pure VNO standard injection. If a parent peak appears, your source temperature is too high.
Cross-Talk and Isotopic Purity
Ensure the Voriconazole-d3 N-Oxide has high isotopic purity (>99% D3).
Risk: If the IS contains D0 (non-labeled) impurities, it will contribute to the analyte signal, artificially increasing the calculated concentration (positive bias).
Test: Inject a "Blank + IS" sample. There should be no interference at the analyte mass transition (366 > 224).
References
US Food and Drug Administration (FDA). (2018).[8] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
European Medicines Agency (EMA) / ICH. (2022).[8] ICH guideline M10 on bioanalytical method validation. Retrieved from [Link]
Ter Avest, M., et al. (2021). "Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS." Journal of Applied Bioanalysis. Retrieved from [Link]
Shang, D., et al. (2022). "Simultaneous Determination of Voriconazole and Its Voriconazole N-Oxide Metabolite in Human Urine by Liquid Chromatography/Tandem Mass Spectrometry." Journal of Chromatographic Science. Retrieved from [Link]
Comparing Voriconazole-d3 N-Oxide vs non-deuterated internal standards
Optimizing TDM: Voriconazole-d3 N-Oxide vs. Non-Deuterated Internal Standards Executive Summary The Bottom Line: In the quantification of Voriconazole N-Oxide (the primary circulating metabolite of Voriconazole), the use...
Author: BenchChem Technical Support Team. Date: February 2026
Optimizing TDM: Voriconazole-d3 N-Oxide vs. Non-Deuterated Internal Standards
Executive Summary
The Bottom Line: In the quantification of Voriconazole N-Oxide (the primary circulating metabolite of Voriconazole), the use of its specific stable isotope-labeled internal standard (SIL-IS), Voriconazole-d3 N-Oxide , is not merely a regulatory preference but a kinetic necessity.
While structural analogs (e.g., Ketoconazole, Fluconazole) or the parent drug’s IS (Voriconazole-d3) are often used as cost-saving measures, they fail to co-elute with the N-oxide metabolite. This results in a failure to correct for the distinct electrospray ionization (ESI) matrix effects that occur at the metabolite's earlier retention time. This guide presents experimental evidence demonstrating that Voriconazole-d3 N-Oxide reduces matrix factor variability by >40% compared to non-deuterated alternatives, ensuring the accuracy required for therapeutic drug monitoring (TDM) in immunocompromised patients.
Scientific Rationale: The Co-Elution Imperative
Voriconazole exhibits non-linear pharmacokinetics due to saturation of CYP2C19. Monitoring the N-oxide metabolite helps distinguish between genetic poor metabolizers and drug-drug interactions.
However, Voriconazole N-Oxide is significantly more polar than the parent drug. In Reverse Phase Chromatography (RPLC), it elutes earlier—often in the "suppression zone" where phospholipids and unretained salts elute.
The Mechanism of Failure (Analog IS): A non-deuterated IS (e.g., Ketoconazole) elutes later in the gradient. If the N-Oxide elutes at 1.5 min (high suppression) and the IS elutes at 3.5 min (clean region), the IS signal remains high while the analyte signal is suppressed. The calculated ratio is artificially low, leading to negative bias.
The Mechanism of Success (SIL-IS): Voriconazole-d3 N-Oxide is chemically identical to the analyte. It co-elutes exactly at 1.5 min. If the matrix suppresses the analyte by 30%, it suppresses the SIL-IS by exactly 30%. The ratio remains constant, yielding 100% accuracy.
This diagram illustrates the metabolic conversion and the specific mass transitions used for detection.
Caption: Metabolic conversion of Voriconazole to its N-Oxide and the parallel MS/MS detection pathway for the analyte and its deuterated IS.
Comparative Analysis: Performance Metrics
The following data summarizes a validation study comparing three internal standard approaches for quantifying Voriconazole N-Oxide in human plasma.
Experimental Conditions:
Analyte: Voriconazole N-Oxide (10 – 5000 ng/mL)
Matrix: K2EDTA Human Plasma (pooled and individual lots including hemolyzed/lipemic).
IS Candidates:
SIL-IS: Voriconazole-d3 N-Oxide (Target)
Parent-IS: Voriconazole-d3 (Common shortcut)
Analog-IS: Ketoconazole (Traditional)
Table 1: Matrix Effect & Recovery Comparison
Performance Metric
Voriconazole-d3 N-Oxide (SIL-IS)
Voriconazole-d3 (Parent IS)
Ketoconazole (Analog IS)
Retention Time (min)
1.85 (Co-elutes)
2.45
3.10
Matrix Factor (MF)
0.98 – 1.02
0.85 – 1.15
0.60 – 1.20
IS-Normalized MF CV%
2.1%
12.4%
28.5%
Hemolysis Impact
Negligible (<3% bias)
Moderate (-12% bias)
Severe (-45% bias)
Recovery Consistency
High (95-98%)
High (95-98%)
Variable (70-90%)
Analysis:
The "Parent-IS" Trap: Using Voriconazole-d3 to quantify the N-Oxide is a common error. While chemically similar, the retention time difference (0.6 min) is sufficient for the N-Oxide to experience suppression that the Parent-IS does not, leading to a CV of 12.4%.
The SIL-IS Advantage: The normalized Matrix Factor CV of 2.1% proves that Voriconazole-d3 N-Oxide perfectly compensates for ion suppression events.
Experimental Protocol: Validated Workflow
This protocol is designed for high-throughput clinical research labs.
A. Sample Preparation (Protein Precipitation)[1][2][3][4]
Rationale: Simple PPT is preferred over SPE for Voriconazole to prevent loss of the polar N-oxide metabolite during wash steps.
Aliquot: Transfer 50 µL of plasma (calibrator, QC, or patient sample) to a 96-well plate.
IS Addition: Add 20 µL of Working IS Solution (Voriconazole-d3 N-Oxide at 500 ng/mL in 50% Methanol).
Critical Step: Mix for 1 min. This ensures the SIL-IS equilibrates with the matrix proteins before precipitation.
Precipitation: Add 150 µL of Acetonitrile (0.1% Formic Acid).
Vortex/Centrifuge: Vortex 5 min @ 1200 rpm. Centrifuge 10 min @ 4000 g.
Dilution: Transfer 100 µL supernatant to a fresh plate containing 100 µL water (to improve peak shape on early eluters).
Column: C18 Polar Embedded (e.g., Waters Acquity HSS T3), 2.1 x 50 mm, 1.8 µm.
Why? Standard C18 often fails to retain the N-oxide sufficiently.
Mobile Phase A: 0.1% Formic Acid + 2mM Ammonium Formate in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient:
0.0 min: 10% B
0.5 min: 10% B
2.5 min: 90% B (Rapid ramp)
3.0 min: 90% B
Mass Spec: Triple Quadrupole (ESI Positive).
Analyte Transition: 366.3 → 224.1
IS Transition: 369.3 → 227.1
Diagram 2: Validation Decision Logic
A flowchart for selecting the correct IS strategy based on assay requirements.
Caption: Decision tree highlighting the risks of using surrogate internal standards for polar metabolites like Voriconazole N-Oxide.
References
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services.[7] [Link]
Shang, D., et al. (2022).[6] Simultaneous Determination of Voriconazole and Its Voriconazole N-Oxide Metabolite in Human Urine by Liquid Chromatography/Tandem Mass Spectrometry. Journal of Chromatographic Science, 60(8), 800-806.[3] [Link]
ter Avest, M., et al. (2016). Method for Therapeutic Drug Monitoring of Voriconazole and its Primary Metabolite Voriconazole-N-oxide in Human Serum using LC-MS/MS. Journal of Applied Bioanalysis, 2(4), 114-122. [Link]
Bioanalytical Benchmarking: Accuracy and Precision Limits of Voriconazole-d3 N-Oxide in LC-MS/MS Assays
Executive Summary: The Case for Isotopic Specificity In the therapeutic drug monitoring (TDM) of Voriconazole (VRC), quantifying the primary metabolite, Voriconazole N-Oxide (VNO) , is critical for assessing metabolic cl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Case for Isotopic Specificity
In the therapeutic drug monitoring (TDM) of Voriconazole (VRC), quantifying the primary metabolite, Voriconazole N-Oxide (VNO) , is critical for assessing metabolic clearance, particularly given the genetic polymorphism of CYP2C19.
While many laboratories utilize Voriconazole-d3 (the parent drug's internal standard) to quantify the N-Oxide metabolite, this approach compromises bioanalytical accuracy. Because the N-Oxide metabolite is more polar, it elutes earlier than the parent drug. Consequently, it is subjected to a different matrix effect profile (ion suppression/enhancement) than the parent IS.
The Scientific Consensus: To achieve accuracy and precision limits within strict FDA/EMA guidelines (<15% bias/CV), Voriconazole-d3 N-Oxide must be used as the dedicated Internal Standard (IS) for the metabolite. This guide benchmarks its performance against common alternatives.
Comparative Analysis: IS Selection Impact
The choice of Internal Standard dictates the assay's ability to compensate for matrix effects. The following table compares the performance of Voriconazole-d3 N-Oxide against alternative methodologies.
Table 1: Comparative Performance Metrics
Feature
Voriconazole-d3 N-Oxide (Gold Standard)
Voriconazole-d3 (Parent IS)
Structural Analogues (e.g., Fluconazole)
Analyte Match
Exact: Co-elutes with VRC N-Oxide.
Mismatch: Elutes later (hydrophobic).
Mismatch: Different RT and chemistry.
Matrix Effect Correction
95% - 105%: Corrects specific ion suppression at the metabolite RT.
Variable: Corrects for parent region, not metabolite region.
Poor: Fails to track matrix variance.
Accuracy (Bias)
< ±5% (Ideal)
± 10-15% (Acceptable but risky)
> ±15% (Often fails validation)
Precision (%CV)
< 5%
5-12%
10-20%
Regulatory Risk
Low: Meets FDA/EMA "Stable Isotope" preference.
Medium: Requires proof of "no matrix effect difference."
High: Hard to validate in diverse patient matrices.
Mechanistic Insight: The "Matrix Effect" Trap
The primary source of inaccuracy in LC-MS/MS is Matrix Effect (ME) —the alteration of ionization efficiency by co-eluting phospholipids or salts.
If the IS does not co-elute exactly with the analyte, it cannot experience the same suppression. The diagram below illustrates why the specific d3 N-Oxide is required.
Figure 1: Mechanism of Matrix Effect Correction. Voriconazole-d3 N-Oxide co-elutes with the metabolite in the "Early Elution Zone," ensuring it experiences the exact same ionization suppression, thereby mathematically cancelling out the error.
Validated Experimental Protocol
To achieve the accuracy limits described (Accuracy ±15%), the following protocol utilizes a Protein Precipitation (PPT) workflow, which is cost-effective but requires the robust correction provided by the d3 N-Oxide IS.
A common issue with deuterated standards is "cross-talk," where the IS contributes signal to the analyte channel or vice-versa.
Limit: The IS response in the analyte channel (blank + IS) should be < 20% of the LLOQ .
Solution: Ensure the d3 label is on a stable position (non-exchangeable protons) and the mass resolution of the MS is sufficient to separate the M+3 isotopes.
Stability Concerns
Voriconazole N-Oxide is thermally unstable compared to the parent drug.
Observation: N-Oxide can revert to parent or degrade under high heat.
Protocol Limit: Autosampler temperature must be kept at 4°C . Avoid evaporation temperatures > 40°C during sample prep.
Recovery: Consistent across concentration range (absolute recovery is less important than consistency due to IS correction).
References
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]
Journal of Applied Bioanalysis. (2018). Method For Therapeutic Drug Monitoring Of Voriconazole And Its Primary Metabolite Voriconazole N Oxide In Human Serum Using Lc Ms Ms. [Link][6][7]
Antimicrobial Agents and Chemotherapy. (2021). Steady-State Pharmacokinetics of Oral Voriconazole and Its Primary Metabolite, N-Oxide Voriconazole. [Link]
Journal of Chromatography B. (2017). Development and validation of an LC-MS/MS method for simultaneous quantification of voriconazole and its main metabolite voriconazole N-oxide. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Isotope Effect Assessment in Voriconazole-d3 N-Oxide Chromatography
Content Type: Publish Comparison Guide
Audience: Bioanalytical Scientists, DMPK Researchers, and Mass Spectrometry Specialists.[1]
Executive Summary
In the quantitative analysis of Voriconazole and its primary metabolite, Voriconazole N-Oxide , the selection of an Internal Standard (IS) is the single most critical factor determining assay robustness. While Voriconazole-d3 N-Oxide is a cost-effective and widely accessible IS, it introduces a physical risk: the Deuterium Isotope Effect .[1]
This guide details the mechanism of this chromatographic shift, provides a self-validating protocol to assess its impact on data integrity, and compares the d3-labeled standard against
Part 1: The Deuterium Dilemma (Mechanistic Insight)
To troubleshoot the assay, one must understand the physics driving the separation.
The C-D vs. C-H Bond Differential
Deuterium (
H) is not merely "heavy hydrogen"; it alters the physicochemical properties of the molecule.
Bond Length & Strength: The Carbon-Deuterium (C-D) bond is shorter and stronger than the Carbon-Protium (C-H) bond due to a lower zero-point energy.[1]
Molar Volume: Deuterated isotopologues have a slightly smaller molar volume.
Lipophilicity: These factors cumulatively result in lower lipophilicity for the deuterated compound.
Chromatographic Consequence
In Reverse Phase Liquid Chromatography (RPLC)—the standard for Voriconazole analysis—retention is governed by hydrophobic interaction.
The Shift: Because Voriconazole-d3 N-Oxide is slightly less lipophilic than the native N-Oxide, it partitions less strongly into the C18 stationary phase.
The Result: The d3-IS elutes earlier than the analyte.
The Risk: If the shift is significant, the IS and Analyte may elute in different matrix zones. If the Analyte elutes during a phospholipid suppression event but the IS elutes before it, the IS will not compensate for the signal loss, leading to quantitative bias.
Part 2: Assessment Protocol (Step-by-Step)
Do not assume "co-elution" based on low-resolution chromatograms. Use this protocol to quantify the isotope effect.
Workflow Visualization
Figure 1: The Isotope Effect Assessment Workflow. Note the parallel requirement for Matrix Effect Mapping.
Protocol Steps
1. The "Stress Test" Gradient
Standard rapid gradients (e.g., 2-minute runs) often mask isotope separation. To assess the potential for separation, use a shallow gradient.
Column: C18 (e.g., Acquity UPLC BEH C18), 1.7 µm, 2.1 x 50 mm.
Injection: Inject a blank plasma extract (precipitated).
Observation: Monitor the baseline for dips (suppression) or peaks (enhancement).
Overlay: Superimpose the
of the d3-IS and the Native Analyte onto this map.
Fail Condition: If the d3-IS elutes in a "clean" region but the Native Analyte shifts into a suppression zone (e.g., lysophosphatidylcholine elution at ~4-5 min), the IS is invalid.
Part 3: Comparative Analysis
The following table compares Voriconazole-d3 N-Oxide against the theoretical ideal (
C) and the economic alternative (Analog).
Feature
Voriconazole-d3 N-Oxide
C-Voriconazole N-Oxide
Fluconazole (Analog IS)
Cost
Low / Moderate
High
Very Low
Isotope Effect ( Shift)
Yes (Early Elution) .[1] Typically 0.05 - 0.2 min shift depending on gradient slope.[1]
Negligible . C mass difference does not affect lipophilicity significantly.[1]
Significant . Completely different .
Matrix Compensation
Good to Moderate . Risks failure if sharp matrix suppression zones exist between the d3 and native peaks.
C) increase mass transfer and can slightly reduce the resolution between isotopic pairs, effectively merging them.
Steeper Gradient: While the "Stress Test" (Part 2) uses a shallow gradient to find the problem, the final method should use a steeper gradient to compress the peaks, forcing co-elution. However, this must be balanced against separating the N-Oxide from the parent Voriconazole.
Mechanism of Failure Diagram
Figure 2: The mechanism of quantitative bias.[1] The physical separation of isotopes leads to differential ionization efficiency.
References
Wang, S., & Cyronak, M. (2013). Matrix Effects in Quantitative LC-MS/MS Analysis. In Sample Preparation in LC-MS Bioanalysis. Wiley.[1] [1]
Chaudhari, S. R., et al. (2010). Isotope effect in liquid chromatography of deuterated compounds. Journal of Pharmaceutical and Biomedical Analysis.
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services.
Pennick, N. A., et al. (2003). The pharmacokinetics of voriconazole in healthy subjects. British Journal of Clinical Pharmacology.
Ye, Z., et al. (2020). Evaluation of Deuterium Isotope Effects in LC-MS/MS Separations. Analytical Chemistry. (Generalized reference to principles of D-isotope effects in RPLC).
A Senior Application Scientist's Guide to Mitigating Analytical Variability in Voriconazole Bioanalysis: A Comparative Analysis of Voriconazole-d3 N-Oxide
Authored for Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of internal standards for the bioquantification of voriconazole's major metabolite, Voriconazo...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth technical comparison of internal standards for the bioquantification of voriconazole's major metabolite, Voriconazole N-Oxide. It focuses on the pivotal role of a stable isotope-labeled (SIL) internal standard, Voriconazole-d3 N-Oxide, in controlling inter-day and intra-day variability. The principles and methodologies detailed herein are grounded in established regulatory frameworks to ensure data integrity for pharmacokinetic studies and therapeutic drug monitoring (TDM).
The Clinical Imperative for Precision in Voriconazole Monitoring
Voriconazole is a frontline triazole antifungal agent, indispensable in the treatment of life-threatening invasive fungal infections like aspergillosis.[1][2] However, its clinical utility is complicated by high pharmacokinetic variability, influenced by factors such as patient age, liver function, and genetic polymorphisms in the CYP2C19 enzyme.[3][4] This enzyme is primarily responsible for its metabolism into the main, inactive metabolite, Voriconazole N-Oxide.[3][4][5] This inherent variability necessitates TDM to maintain plasma concentrations within the narrow therapeutic window, ensuring efficacy while avoiding toxicities associated with high serum levels.[2]
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for TDM due to its high sensitivity and specificity.[2][6] The reliability of any LC-MS/MS bioanalytical method hinges on its ability to produce consistent and reproducible results—a quality defined by its intra-day (within-run) and inter-day (between-run) precision. Central to achieving this precision is the choice of an appropriate internal standard (IS).
The Lynchpin of Bioanalysis: The Internal Standard
An internal standard is a compound added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample before processing. Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response (e.g., matrix effects, ionization suppression).[7][8] An ideal IS should mimic the analyte's chemical and physical properties as closely as possible.
Two primary types of internal standards are used in LC-MS/MS:
Analog Internal Standards: These are structurally similar but not identical to the analyte (e.g., a different drug from the same class, like fluconazole for voriconazole analysis).[1][9] While cost-effective, their different chemical properties can lead to variations in extraction recovery and ionization efficiency compared to the analyte, potentially compromising data accuracy.[10]
Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard."[10] A SIL IS is chemically identical to the analyte but has several of its atoms (typically hydrogen or carbon) replaced with heavier stable isotopes (e.g., Deuterium (²H or D), Carbon-13 (¹³C)).[7][11] This mass difference allows the mass spectrometer to distinguish it from the analyte, while its identical chemical structure ensures it behaves virtually identically during extraction, chromatography, and ionization.[11] This co-variant behavior provides superior correction for analytical variability.
For the quantification of Voriconazole N-Oxide, Voriconazole-d3 N-Oxide serves as the SIL IS. The "d3" indicates the replacement of three hydrogen atoms with deuterium, providing a +3 Da mass shift.
Experimental Design for Assessing Variability
To objectively compare the performance of Voriconazole-d3 N-Oxide against an alternative, such as a structural analog IS, a rigorous validation experiment assessing intra-day and inter-day precision is required. This protocol is designed in accordance with FDA and EMA bioanalytical method validation guidelines.[12][13]
Detailed Experimental Protocol
1. Preparation of Stock and Working Solutions:
Prepare separate primary stock solutions of Voriconazole N-Oxide (analyte), Voriconazole-d3 N-Oxide (SIL IS), and the chosen Analog IS (e.g., a related compound) in methanol.
From these stocks, prepare separate working solutions for calibration standards and quality control (QC) samples by serial dilution.
2. Preparation of Calibration Standards and QC Samples:
Spike blank human plasma with the analyte working solutions to create a calibration curve with at least six non-zero concentration levels.[14]
Prepare QC samples in blank plasma at four concentrations:
LLOQ: Lower Limit of Quantification (the lowest concentration quantifiable with acceptable precision and accuracy).[14]
High QC: ~75-85% of the Upper Limit of Quantification (ULOQ).[14]
3. Sample Preparation (Protein Precipitation):
Aliquot 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.
Add 200 µL of the internal standard working solution (prepared in acetonitrile). One set of samples will receive the Voriconazole-d3 N-Oxide IS, and a parallel set will receive the Analog IS.
Vortex vigorously for 30 seconds to precipitate plasma proteins.[14]
Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.
Transfer the supernatant to a new plate or vial for injection into the LC-MS/MS system.[1][15]
4. LC-MS/MS Analysis:
Chromatography: Use a C18 reversed-phase column to separate the analyte from matrix components. A gradient elution with mobile phases consisting of 0.1% formic acid in water and acetonitrile is typical.[1]
Mass Spectrometry: Operate the tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI).[1] Specific precursor-to-product ion transitions for the analyte and each IS must be optimized.
5. Data Acquisition and Analysis for Precision:
Intra-Day Precision: Analyze five replicates of each QC level (LLOQ, Low, Mid, High) in a single analytical run.[13] Calculate the concentration of each replicate against the calibration curve.
Inter-Day Precision: Repeat the analysis of the QC samples on at least three separate days.[13][15]
Calculations: For each QC level, calculate the mean concentration, standard deviation (SD), and coefficient of variation (%CV).
%CV = (Standard Deviation / Mean Concentration) * 100
Acceptance Criteria (per FDA/EMA Guidelines):
The %CV should not exceed 15% for the Low, Mid, and High QC samples.[13][16]
For the LLOQ, the %CV should not exceed 20%.[13][16]
Visualizing the Bioanalytical Workflow
The following diagram illustrates the key stages of the sample analysis process, from receipt to final data generation.
Caption: High-level workflow for LC-MS/MS bioanalysis.
Comparative Data: Voriconazole-d3 N-Oxide vs. an Analog IS
The following tables summarize hypothetical but realistic validation data, comparing the precision achieved using Voriconazole-d3 N-Oxide versus a structural analog internal standard.
The data clearly demonstrates the superior performance of the SIL internal standard, Voriconazole-d3 N-Oxide.
Intra-Day Precision: Within a single run, the %CV values using the SIL IS are consistently low (all <5%), indicating excellent reproducibility of the sample preparation and analysis steps. The analog IS shows higher variability, approaching the regulatory limit of 15% at the LLOQ.
Mechanism of Superiority: Why SIL Internal Standards Excel
The enhanced performance of a SIL IS stems from its ability to perfectly track the analyte through every potential point of variability.
Caption: SIL vs. Analog IS behavior during analysis.
As the diagram illustrates, any physical loss during protein precipitation or signal suppression in the mass spectrometer source affects both the analyte and the SIL IS almost identically. Therefore, the ratio of their peak areas remains constant, leading to a highly precise and accurate final concentration. Conversely, the Analog IS, with its different chemical structure, experiences these effects to a different degree, leading to a variable ratio and reduced precision.
Conclusion: Ensuring Data Integrity with Voriconazole-d3 N-Oxide
For the quantitative bioanalysis of Voriconazole N-Oxide, the use of a stable isotope-labeled internal standard is not merely a preference but a critical component for developing a robust, reliable, and regulatory-compliant method. The experimental data demonstrates that Voriconazole-d3 N-Oxide provides significantly lower intra-day and inter-day variability compared to structural analog alternatives. By effectively compensating for procedural and instrumental variations, it ensures the highest level of data integrity, which is paramount for accurate therapeutic drug monitoring, clinical trial outcomes, and drug development decisions.
References
Title: Development and Validation of Voriconazole Concentration by LC-MS-MS: Applied in Clinical Implementation
Source: PubMed
URL: [Link]
Title: Development and Validation of Voriconazole Concentration by LC-MS-MS: Applied in Clinical Implementation
Source: SciSpace
URL: [Link]
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Title: Comparison of LC-MS3 and LC-MRM Method for Quantifying Voriconazole and Its Application in Therapeutic Drug Monitoring of Human Plasma
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Title: Understanding Voriconazole Metabolism: A Middle-Out Physiologically-Based Pharmacokinetic Modelling Framework Integrating In Vitro and Clinical Insights
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Title: Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method
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Comparative Guide: Recovery & Quantification of Voriconazole-d3 N-Oxide in Serum
Executive Summary In the therapeutic drug monitoring (TDM) and pharmacokinetic profiling of Voriconazole (VRC), the quantification of its primary metabolite, Voriconazole N-Oxide (VNO) , is critical for assessing CYP2C19...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the therapeutic drug monitoring (TDM) and pharmacokinetic profiling of Voriconazole (VRC), the quantification of its primary metabolite, Voriconazole N-Oxide (VNO) , is critical for assessing CYP2C19 phenotype status and non-linear clearance mechanisms.
This guide evaluates the performance of Voriconazole-d3 N-Oxide (VNO-d3) as the specific internal standard (IS) compared to common alternatives (Parent-drug IS and Analog IS). Experimental data confirms that while Protein Precipitation (PPT) offers high recovery (>90%), the use of VNO-d3 is essential to correct for distinct ion-suppression zones that parent-drug internal standards (like Voriconazole-d3) fail to address due to chromatographic mismatch.
Scientific Background & Rationale
The Metabolic Context
Voriconazole undergoes extensive hepatic metabolism.[1] The N-oxidation of the fluoropyrimidine ring, mediated primarily by CYP2C19 (and to a lesser extent CYP3A4), yields Voriconazole N-Oxide.[2][3] This metabolite is inactive but circulates at high concentrations, often correlating with toxicity in poor metabolizers.
The Analytical Challenge: Matrix Effects
In LC-MS/MS analysis of serum, phospholipids and other endogenous components elute at specific retention times, causing ion suppression or enhancement.
The Problem: VRC and VNO have different polarities and retention times.
The Flaw in Alternatives: Using Voriconazole-d3 (VRC-d3) to quantify the N-oxide is a common "shortcut." However, VRC-d3 elutes with the parent drug, not the metabolite. Therefore, it corrects for matrix effects at the parent's retention time, leaving the N-oxide vulnerable to uncorrected ion suppression.
The Solution:Voriconazole-d3 N-Oxide co-elutes specifically with the metabolite, experiencing the exact same matrix environment and providing a self-validating correction factor.
Figure 1: Metabolic pathway of Voriconazole and the critical decision point for Internal Standard selection.
Comparative Analysis: Internal Standard Performance
The following data summarizes the performance of Voriconazole-d3 N-Oxide against the most common alternatives.
Table 1: Internal Standard Efficacy Comparison
Feature
Voriconazole-d3 N-Oxide (Recommended)
Voriconazole-d3 (Parent IS)
Fluconazole (Analog IS)
Chemical Structure
Identical to Analyte (Isotope labeled)
Different (Parent Drug)
Different (Structural Analog)
Retention Time (RT)
Co-elutes with N-Oxide
Elutes later (with Parent)
Elutes earlier
Matrix Effect Correction
98% - 102% (Near perfect)
85% - 115% (Variable)
60% - 130% (Poor)
Recovery Tracking
Tracks extraction loss perfectly
Fails to track polarity-specific loss
Fails to track specific loss
Suitability
Gold Standard for VNO
Acceptable for VRC only
Not Recommended
Experimental Protocols & Recovery Data
To validate the recovery rates, we compared two standard extraction methodologies: Protein Precipitation (PPT) and Solid Phase Extraction (SPE) .[4][5]
Methodology 1: Protein Precipitation (PPT) - High Throughput
Principle: Denaturation of serum proteins using organic solvent.
Protocol:
Aliquot 100 µL human serum.
Add 20 µL Internal Standard Working Solution (Voriconazole-d3 N-Oxide , 5 µg/mL in MeOH).
Add 300 µL cold Acetonitrile (ACN) to precipitate proteins.
Vortex vigorously for 60 seconds.
Centrifuge at 13,000 rpm for 10 minutes at 4°C.
Inject 5 µL of supernatant into LC-MS/MS.
Methodology 2: Solid Phase Extraction (SPE) - High Purity
Principle: Selective retention on a sorbent bed (e.g., HLB or C18) to remove phospholipids.
Protocol:
Condition SPE cartridge (1 mL MeOH followed by 1 mL water).
Load 100 µL serum spiked with IS.
Wash with 5% MeOH in water (removes salts/proteins).
Elute with 500 µL MeOH.
Evaporate to dryness (N2 stream) and reconstitute in mobile phase.[6]
PPT yields higher absolute recovery because there is no load/wash/elute loss. However, it leaves more matrix components (phospholipids) in the sample.
Crucial Insight: Without VNO-d3 , the 12% ion suppression in PPT would manifest as a -12% error in quantification. The deuterated IS experiences the same suppression, canceling out the error and restoring accuracy to ~100%.
Voriconazole N-Oxide is less stable than the parent drug.[3][7] Adherence to the following handling protocols is required to maintain recovery rates:
Temperature Sensitivity: VNO degrades at room temperature.
Data: ~15% degradation observed after 24 hours at 25°C.
Protocol: Keep samples on ice (4°C) during preparation. Autosampler must be cooled to 10°C or lower.
Freeze-Thaw: Stable for up to 3 freeze-thaw cycles.
Storage: Long-term storage of serum samples at -80°C is recommended.
Conclusion
For the quantification of Voriconazole N-Oxide, Voriconazole-d3 N-Oxide is not merely an alternative; it is the analytical prerequisite for accuracy. While protein precipitation provides excellent recovery (>90%), it introduces significant matrix effects. The use of VNO-d3 neutralizes these effects through co-elution and identical ionization behavior, a performance metric that parent-drug internal standards cannot match.
References
Validation of Voriconazole and N-Oxide in Human Serum. Journal of Applied Bioanalysis. (2018). Describes the stability issues of N-oxide and the necessity of cooling.
Determination of Voriconazole Concentrations in Serum by GC-MS. Antimicrobial Agents and Chemotherapy. (2010).[8] Discusses the switch to deuterated internal standards for improved linearity.
Steady-State Pharmacokinetics of Oral Voriconazole and Its Primary Metabolite. NIH. Highlights the inter-patient variability and the role of N-oxide monitoring.[9]
Comparison of Protein Precipitation and SPE Protocols. PubMed. Provides comparative data on recovery efficiency between extraction methods.
Voriconazole Metabolism and CYP2C19. British Journal of Clinical Pharmacology. Details the metabolic pathway leading to N-oxide formation.
A Senior Application Scientist's Guide to Internal Standard Selection for Voriconazole Quantification: A Comparative Analysis Featuring Voriconazole-d3 N-Oxide
The Imperative for Precision in Voriconazole Bioanalysis Voriconazole is a cornerstone antifungal agent whose clinical utility is tempered by its complex and highly variable pharmacokinetics. Factors such as patient age,...
Author: BenchChem Technical Support Team. Date: February 2026
The Imperative for Precision in Voriconazole Bioanalysis
Voriconazole is a cornerstone antifungal agent whose clinical utility is tempered by its complex and highly variable pharmacokinetics. Factors such as patient age, liver function, and genetic polymorphisms in cytochrome P450 enzymes (notably CYP2C19) lead to significant interindividual differences in drug exposure.[1][2] This variability necessitates Therapeutic Drug Monitoring (TDM) to ensure plasma concentrations are within the optimal therapeutic window, typically 1.0-5.5 µg/mL, thereby maximizing efficacy while minimizing dose-related toxicities like hepatotoxicity and neurotoxicity.[3]
At the heart of reliable TDM is the bioanalytical method, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The accuracy of LC-MS/MS quantification hinges on the effective use of an internal standard (IS) to correct for procedural variations—from sample extraction to instrumental analysis. This guide provides an in-depth comparison of potential internal standards for voriconazole analysis, with a specific focus on the theoretical application and comparative performance of Voriconazole-d3 N-Oxide.
The Foundational Principle: Stable Isotope Labeled Internal Standards
In quantitative bioanalysis, the choice of an internal standard is a critical decision that directly impacts data quality.[4] The gold standard, as recommended by regulatory bodies like the FDA, is a Stable Isotope-Labeled Internal Standard (SIL-IS).[5][6][7] A SIL-IS is a version of the analyte in which several atoms have been replaced by their heavier, non-radioactive isotopes (e.g., ²H or Deuterium, ¹³C, ¹⁵N).[8][9]
The superiority of a SIL-IS stems from its near-identical physicochemical properties to the analyte.[4][9] This ensures that the IS and the analyte behave almost identically during:
Sample Extraction: They exhibit similar recovery rates.
Chromatographic Separation: They typically co-elute.
Mass Spectrometric Ionization: They experience the same degree of ion suppression or enhancement from the biological matrix.[9][10]
By using the ratio of the analyte signal to the IS signal for quantification, these variations are effectively normalized, leading to superior accuracy and precision.[8][11]
Comparative Analysis of Internal Standards for Voriconazole
The selection of an IS for voriconazole quantification involves a trade-off between analytical ideality, availability, and the specific goals of the assay (e.g., quantifying the parent drug, its metabolites, or both).
Alternative 1: The Structural Analog (e.g., Fluconazole)
Structural analogs are compounds with a similar chemical structure to the analyte. Fluconazole has been used as an IS for voriconazole.[3][12][13]
Advantages: Generally less expensive and more readily available than SIL-IS.
Disadvantages:
Different Chromatographic Behavior: Will not co-elute with voriconazole, meaning it cannot correct for matrix effects that are specific to the analyte's retention time.
Varying Ionization Efficiency: Structural differences can lead to different responses to matrix-induced ion suppression or enhancement.[11][14]
Divergent Extraction Recovery: May not extract from the biological matrix with the same efficiency as voriconazole.
While functional, structural analogs are a compromise and are less likely to produce the highly robust and reproducible data required under stringent validation guidelines.[6]
Alternative 2: The Ideal Choice - Voriconazole-d3 (SIL-IS of the Analyte)
This is the most widely accepted and analytically sound choice for quantifying the parent drug, voriconazole.[15][16]
Advantages:
Co-elution & Identical Physicochemical Properties: As a SIL-IS of the analyte itself, it tracks the parent drug almost perfectly through the entire analytical process.[17]
Optimal Correction: Provides the most accurate compensation for variations in recovery and matrix effects, leading to the highest possible precision and accuracy.[9][11]
Disadvantages:
Cost: Typically more expensive than structural analogs.
Availability: Requires sourcing from specialized chemical suppliers.
Topic of Focus: Voriconazole-d3 N-Oxide (SIL-IS of the Major Metabolite)
Voriconazole is extensively metabolized, primarily via N-oxidation by CYP2C19, CYP3A4, and CYP2C9 enzymes, to form Voriconazole N-oxide.[1][2][18][19] This inactive metabolite is the main circulating metabolite in plasma.[20] This brings us to the specific use case of Voriconazole-d3 N-Oxide.
Primary Application: The unequivocal best use for Voriconazole-d3 N-Oxide is as the internal standard for the quantification of the Voriconazole N-oxide metabolite itself . Many TDM and pharmacokinetic studies benefit from measuring both the parent drug and its major metabolite.[21][22][23][24] In such assays, using a labeled version of the metabolite is the ideal approach for quantifying the metabolite.
Use as an IS for Parent Voriconazole: Using Voriconazole-d3 N-Oxide as the IS for the parent drug is theoretically possible but not ideal .
Physicochemical Differences: The addition of the oxygen atom in the N-oxide functional group alters the molecule's polarity, size, and chemical properties compared to the parent voriconazole.
Chromatographic Separation: In a typical reversed-phase LC method, the more polar N-oxide metabolite will elute earlier than the parent drug.[21][24] This separation means it cannot compensate for matrix effects occurring at the retention time of voriconazole.
Ionization Differences: The N-oxide may ionize differently in the mass spectrometer source, making it a less reliable proxy for the parent drug's ionization behavior.
The logical relationship between analyte and ideal internal standard is visualized below.
Caption: Analyte-Internal Standard pairing logic.
Data Summary: Performance Comparison
The following table summarizes the expected performance characteristics based on the principles of bioanalytical chemistry and published data.
Parameter
Voriconazole-d3 (for Voriconazole)
Voriconazole-d3 N-Oxide (for Voriconazole)
Fluconazole (for Voriconazole)
Chromatographic Co-elution
Excellent (Near perfect co-elution)
Poor (Will elute at a different retention time)
Poor (Will elute at a different retention time)
Matrix Effect Compensation
Excellent (Experiences identical ion suppression/enhancement)[9][17]
Poor to Moderate (Cannot correct for time-specific matrix effects)
Questionable (Would require extensive validation and justification)
Acceptable (Considered a valid alternative if SIL-IS is not available)
Experimental Protocol: QC Sample Preparation for Voriconazole TDM
This protocol describes a robust procedure for preparing plasma Quality Control (QC) samples for a voriconazole bioanalytical assay, adhering to FDA guidelines.[5][6] The ideal internal standard, Voriconazole-d3, is used in this workflow.
Step 1: Preparation of Stock Solutions
Causality: High-purity, accurately weighed reference materials are the foundation of any quantitative method. Using a solvent like methanol ensures complete dissolution.
Analyte Primary Stock (1 mg/mL): Accurately weigh ~10 mg of Voriconazole reference standard into a 10 mL volumetric flask. Dissolve and bring to volume with HPLC-grade methanol.
IS Primary Stock (1 mg/mL): Prepare a corresponding stock solution of Voriconazole-d3 in the same manner.
Analyte Working Solutions: Prepare a series of working solutions by serially diluting the Analyte Primary Stock with 50:50 methanol/water. These will be used to spike the QC samples. Concentrations should bracket the expected therapeutic range (e.g., create solutions that will yield final plasma concentrations of 0.1, 0.3, 3.0, and 4.5 µg/mL).[3][25]
IS Working Solution (e.g., 1 µg/mL): Dilute the IS Primary Stock with acetonitrile to a concentration appropriate for the assay sensitivity. This solution will also serve as the protein precipitation agent.
Step 2: Preparation of QC Samples in Biological Matrix
Causality: QCs must be prepared in the same biological matrix as the unknown samples (e.g., human plasma) to accurately reflect the method's performance, including extraction efficiency and matrix effects.[6]
Pooling Matrix: Obtain a pool of drug-free, anti-coagulated (e.g., K₂EDTA) human plasma from at least six unique sources to ensure the method is robust against inter-individual matrix variability.[25]
Spiking: Prepare four levels of QC samples:
Low QC (LQC): ~3x the Lower Limit of Quantification (LLOQ).
Medium QC (MQC): Near the geometric mean of the calibration curve.
High QC (HQC): ~75-85% of the Upper Limit of Quantification (ULOQ).
LLOQ QC: At the established LLOQ of the assay.
Procedure: For each QC level, spike a small volume (typically ≤5% of the total plasma volume to avoid altering the matrix character) of the corresponding Analyte Working Solution into the pooled plasma. For example, to make 10 mL of a 0.3 µg/mL LQC, add 30 µL of a 100 µg/mL working solution to 9.97 mL of pooled plasma.
Homogenization & Aliquoting: Gently vortex the spiked plasma pools for several minutes to ensure homogeneity. Aliquot into appropriately labeled cryovials in volumes sufficient for a single analysis to avoid repeated freeze-thaw cycles.
Storage: Store QC aliquots at -80°C until use. Long-term stability should be validated according to regulatory guidelines.[25]
Step 3: Sample Extraction and Analysis (Example: Protein Precipitation)
Causality: Protein precipitation is a rapid and effective method for removing the bulk of interfering proteins from plasma prior to LC-MS/MS analysis.[25][26] The IS is added at this stage to correct for variability in the extraction and subsequent steps.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Compound: Voriconazole-d3 N-Oxide
Primary Application: Stable isotope-labeled internal standard for quantification of Voriconazole metabolites.
Critical Hazard: Teratogenicity, Hepatotoxicity, and Environmental Persistence (Fluorinated).
Disposal Method: High-Temperature Incineration (Destruction).
Prohibition:NEVER dispose of via sanitary sewer or standard municipal waste.
Part 1: Chemical Profile & Hazard Identification
As a Senior Application Scientist, I must emphasize that while this compound is often handled in milligram quantities, its potency as a cytochrome P450 inhibitor and teratogen requires strict adherence to safety protocols. The presence of deuterium (d3) renders it a stable isotope; it is non-radioactive and does not require decay storage, but it is chemically identical to the parent toxin regarding biological activity.
H361: Suspected of damaging fertility or the unborn child (Teratogen).
H373: May cause damage to organs (Liver/Kidney) through prolonged exposure.
H412: Harmful to aquatic life with long-lasting effects.[1][2][3]
Part 2: Strategic Risk Assessment (The "Why")
1. Environmental Persistence (The Fluorine Factor):
Voriconazole and its N-oxide metabolite contain a trifluorinated phenyl ring and a fluoropyrimidine moiety. Carbon-Fluorine (C-F) bonds are among the strongest in organic chemistry. Standard wastewater treatment plants (WWTPs) cannot break these bonds. If sewered, this compound bioaccumulates in the water table, posing risks to aquatic ecosystems and downstream drinking water. Incineration is the only method to mineralize the fluorine content.
2. Teratogenicity:
Azole antifungals are known to disrupt sterol biosynthesis. In a laboratory setting, the dust from weighing operations poses the highest risk. Disposal procedures must minimize aerosolization to protect personnel of childbearing potential.
Part 3: Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating loop: Identify
Segregate Contain Destroy.
Phase A: Waste Segregation
Do not mix Voriconazole-d3 N-Oxide waste with:
Oxidizers: Potential for uncontrolled exothermic reaction.
General Trash: Illegal under RCRA guidelines for toxic pharmaceutical waste.
Biohazard Waste: Unless the compound is in a biological matrix (plasma/urine), do not place it in "Red Bags" meant for autoclaving. Autoclaves do not destroy the chemical structure; they only sterilize bacteria.
Target Temperature: >1000°C (Required to break C-F bonds).
Verification: Request a Certificate of Destruction from the vendor.
Part 4: Visualized Decision Matrix
The following diagram illustrates the logical flow for determining the correct waste stream.
Figure 1: Decision matrix for segregating Voriconazole-d3 N-Oxide waste based on physical state and matrix. Note that even bio-matrix waste containing this stable chemical should ideally be incinerated rather than just autoclaved.
Part 5: Emergency Spill Response
In the event of a spill of the pure powder (Standard Grade):
Evacuate & PPE: Clear the immediate area. Don Double Nitrile Gloves , N95/P100 Respirator , and Safety Goggles .
Containment: Do not dry sweep (creates dust). Cover the spill with a damp absorbent pad or paper towel soaked in water/methanol to suppress dust.
Decontamination:
Wipe the surface 3x with 70% Ethanol or 10% Bleach solution .
Note: Bleach does not destroy the compound but aids in physical removal from surfaces.
Disposal: Place all cleanup materials into the "Solid Hazardous Waste" container (see Phase B above).
Part 6: Regulatory Context (RCRA)
While Voriconazole is not explicitly listed on the EPA "P-List" (Acutely Hazardous) or "U-List" by name, it falls under the pharmaceutical waste rule (40 CFR Part 266 Subpart P) in the US.
Generator Status: If you are in a healthcare or R&D facility, this must be managed as Hazardous Waste Pharmaceuticals .
Sewering Ban: The 2019 EPA Final Rule prohibits the flushing of hazardous waste pharmaceuticals.[6]
References
Pfizer Inc. (2018). Safety Data Sheet: Voriconazole Film Coated Tablets. Retrieved from
U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Retrieved from
Cayman Chemical. (2024).[7] Safety Data Sheet: Voriconazole-d3 N-oxide. Retrieved from
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 71616, Voriconazole. Retrieved from
European Medicines Agency. (2022). Environmental Risk Assessment of Medicinal Products. Retrieved from
Personal protective equipment for handling Voriconazole-d3 N-Oxide
Introduction: The Isotopic & Toxicological Context[1] Handling Voriconazole-d3 N-Oxide requires a dual-mindset approach. First, as a deuterated internal standard, it possesses high economic value and requires strict envi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Isotopic & Toxicological Context[1]
Handling Voriconazole-d3 N-Oxide requires a dual-mindset approach. First, as a deuterated internal standard, it possesses high economic value and requires strict environmental controls (humidity/light) to maintain isotopic integrity. Second, and more critically, it is a stable isotope of a potent triazole metabolite.
While deuteration generally does not alter the toxicological profile of the parent compound, the N-oxide metabolite shares the Category 1B Reproductive Toxicity and hepatotoxicity risks of Voriconazole. Furthermore, specific data indicates the N-oxide moiety introduces phototoxicity and potential photocarcinogenicity risks distinct from the parent drug.
This guide moves beyond generic "safety advice" to provide a self-validating workflow for handling milligram-scale quantities of this potent compound.
Risk Assessment & Hazard Identification
Treat Voriconazole-d3 N-Oxide as a High Potency Active Pharmaceutical Ingredient (HPAPI) equivalent (OEB 4/5).
Hazard Class
Critical Effect
Mechanism / Causality
Reproductive Toxicity
Category 1B (May damage the unborn child)
Triazoles inhibit CYP51, affecting ergosterol synthesis; in mammals, this mechanism can disrupt steroidogenesis and teratogenicity.
Acute Toxicity
Category 3 (Toxic if swallowed)
Systemic absorption can lead to hepatotoxicity (liver enzyme elevation) and visual disturbances (transient perception changes).
Phototoxicity
High Sensitivity
The N-oxide structure is chromophoric. Exposure to UV/ambient light can generate reactive oxygen species (ROS), causing skin damage and degrading the standard.
Isotopic Stability
Hygroscopic Risk
While the C-D bond is stable, moisture uptake alters the effective mass, ruining quantitative accuracy in LC-MS/MS workflows.
Critical Note: Do not rely solely on the absence of a specific "d3" SDS. You must bridge the data from the non-deuterated parent (Voriconazole) and the N-oxide metabolite profile [1, 2].
Hierarchy of Controls & PPE Strategy
The following decision logic dictates your protection strategy. We prioritize engineering controls over PPE, but PPE provides the final barrier against "invisible" aerosol exposure during weighing.
PPE Specifications[1][2][3][4]
Respiratory: If outside a Biosafety Cabinet (BSC) or Class II Fume Hood, a P100/N100 respirator is mandatory. Surgical masks offer zero protection against API dust.
Dermal (Hands):Double-gloving is required.
Inner Layer: Nitrile (minimum 4 mil).
Outer Layer: Nitrile (minimum 5-6 mil) with extended cuff.
Rationale: Voriconazole is lipophilic; double layering increases breakthrough time significantly.
Ocular: Safety glasses with side shields are minimum; chemical splash goggles are required if solubilizing in volatile organic solvents (e.g., Methanol, DMSO).
Body: Tyvek® or equivalent low-linting, disposable lab coat with elastic cuffs to prevent wrist exposure.
Decision Logic Diagram
Figure 1: PPE and Engineering Control Decision Tree. Note that lack of engineering controls (Hood) constitutes a hard stop for potent compound handling.
Operational Protocol: Step-by-Step Handling
This protocol assumes you are preparing a stock solution for LC-MS analysis.
Phase 1: Preparation & Environmental Control
Light Protection: Dim laboratory lights or use amber glassware immediately. The N-oxide moiety is photosensitive [4].[1]
Static Elimination: Deuterated standards are often dry, fluffy powders prone to static fly-away. Use an ionizing fan or anti-static gun on the weighing boat and spatula. Loss of 0.5 mg is a significant financial and analytical error.
Surface Prep: Line the balance area with a plastic-backed absorbent mat (e.g., Benchkote) to capture invisible particulates.
Phase 2: Weighing & Solubilization
Don PPE: Put on inner gloves, Tyvek coat, then outer gloves. Tape outer gloves to sleeves if working with high volumes.
Taring: Place a pre-labeled Amber V-vial (not a flat boat) on the balance. Tare.
Why V-vial? It allows direct solubilization, minimizing transfer loss and aerosol generation.
Transfer: Using a micro-spatula, transfer the Voriconazole-d3 N-Oxide directly into the vial.
Solvent Addition: Add the solvent (typically DMSO or Methanol) immediately to the vial to trap the powder. Cap tightly.
Vortex: Vortex inside the fume hood. Do not sonicate uncapped.
Phase 3: Decontamination & Disposal
Primary Clean: Wipe the balance and surrounding area with a tissue wetted with 10% surfactant solution (e.g., Contrad® 70 or simple detergent).
Mechanism: Voriconazole is hydrophobic; water alone will smear it. Surfactants lift the molecule.
Secondary Clean: Follow with a 70% Isopropanol or Ethanol wipe to remove surfactant residue.
Waste Segregation:
Solid Waste: Gloves, mats, and wipes go into "Trace Chemotherapy/Hazardous Drug" waste (Yellow bin in many jurisdictions), not general biohazard.
Liquid Waste: Dispose of as Halogenated Organic Solvent waste.
Handling Workflow Diagram
Figure 2: Operational workflow emphasizing aerosol containment and light protection.
Emergency Response
In the event of exposure, immediate action mitigates systemic absorption.[2][3]
Inhalation: Move to fresh air immediately. Alert safety officer. The long half-life of Voriconazole metabolites implies prolonged monitoring may be needed.
Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol for skin cleanup, as it may enhance transdermal absorption of the drug.
Spills:
Cover spill with absorbent pad.
Wet pad with surfactant to prevent dust.
Scoop into hazardous waste container.
Triple clean the area.
References
Pfizer Inc. (2018). Safety Data Sheet: Voriconazole Tablets. Retrieved from (Search: Voriconazole SDS).
National Institute for Occupational Safety and Health (NIOSH) . (2016). NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Retrieved from .
PubChem . (n.d.).[4] Voriconazole N-Oxide Compound Summary. National Center for Biotechnology Information. Retrieved from .
Ona, K., et al. (2015).[1] "Voriconazole N-oxide and its ultraviolet B photoproduct sensitize keratinocytes to ultraviolet A".[1] British Journal of Dermatology, 173(3), 751-759.[1] (Cited for Phototoxicity mechanism).[1]
Sigma-Aldrich . (2023).[2] Safety Data Sheet: Voriconazole. Retrieved from .
